Phosphonium, triphenylpropyl-

Core Science & Biosynthesis

Crystal structure analysis of Phosphonium, triphenylpropyl- salts

An In-depth Technical Guide to the Crystal Structure Analysis of Triphenylpropylphosphonium Salts

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Triphenylpropylphosphonium (TPP) salts represent a pivotal class of compounds, not only for their foundational role in synthetic chemistry, such as in the Wittig reaction, but also for their escalating importance in pharmacology as mitochondria-targeting vectors.[1][2][3] The precise three-dimensional arrangement of atoms within these salts dictates their physicochemical properties, stability, and, crucially, their biological activity. This guide provides a comprehensive, in-depth technical framework for the crystal structure analysis of triphenylpropylphosphonium salts, from single-crystal growth to final structure validation and interpretation. Moving beyond a simple recitation of methods, this document elucidates the causal reasoning behind experimental choices, offers field-proven insights for overcoming common challenges, and is grounded in authoritative scientific principles.

The Strategic Imperative of Crystal Structure Analysis

The lipophilic cationic nature of the TPP moiety facilitates its accumulation within the mitochondria of cancer cells, which exhibit a more negative mitochondrial membrane potential compared to normal cells.[1][4] This targeted delivery mechanism is a cornerstone of modern drug development strategies aimed at treating neoplasms and other conditions.[3][5] A definitive crystal structure provides indisputable evidence of:

• Molecular Conformation: The orientation of the three phenyl rings and the conformation of the propyl chain.

• Stereochemistry: Unambiguous assignment of stereocenters, if present.

• Intermolecular Interactions: The packing of cations and anions in the crystal lattice, governed by hydrogen bonds, C-H···π interactions, and π–π stacking, which influence solubility and stability.[6]

• Purity and Solvation: Identification of any co-crystallized solvents or impurities.

This structural data is the bedrock for structure-activity relationship (SAR) studies, computational modeling, and intellectual property protection.

The Crystallization Workflow: From Viscous Oil to Diffraction-Quality Single Crystal

A significant hurdle in the analysis of phosphonium salts is their propensity to be hygroscopic and to crystallize as oils or sticky solids.[7][8] The following workflow is designed to navigate these challenges.

Pre-Crystallization: Rigorous Purification and Drying

Impurities and residual moisture are the primary inhibitors of crystallization.

Protocol 1: Purification and Drying

• Initial Purification: If the crude product is a solid, attempt purification by recrystallization from a suitable solvent system (see Table 1). If it is an oil, trituration is often effective.[7]

  • Trituration: Vigorously stir or grind the oily product with a non-polar solvent in which the salt is insoluble, such as hexanes or diethyl ether. This process washes away non-polar impurities and can induce solidification.[7]

• Removal of Water: Phosphonium salts are often hygroscopic.[8] Rigorous drying is non-negotiable.

  • Co-evaporate the purified product with dry, aprotic solvents like toluene multiple times under reduced pressure. This forms an azeotrope with water, effectively removing it.[8]

• High-Vacuum Drying: Place the sample under high vacuum for several hours to remove any remaining volatile solvents.

• Inert Atmosphere Storage: Store the dried, purified salt in a desiccator over a strong drying agent or within a glovebox to prevent rehydration.[7]

Crystallization Methodologies

The selection of an appropriate crystallization method is critical. For triphenylpropylphosphonium salts, slow evaporation is often too rapid, leading to poor quality crystals. The methods of choice are slow cooling and vapor diffusion.

Table 1: Recommended Solvent Systems for Crystallization

Solvent System (Good Solvent : Anti-Solvent)	Rationale & Application
Dichloromethane / Pentane or Hexane	A common starting point. Dichloromethane effectively dissolves the salt, and the slow diffusion of the non-polar anti-solvent induces gradual crystallization.
Acetonitrile / Diethyl Ether	Useful for slightly more polar salts. Acetonitrile provides good solubility, while ether acts as the precipitant.
Toluene / Hexane	An excellent choice, especially after using toluene for azeotropic drying, as it ensures an anhydrous environment.[8]
Hot Ethyl Acetate / Acetonitrile	For some halide salts, dissolving in boiling ethyl acetate with minimal acetonitrile to achieve full dissolution can yield high-quality crystals upon slow cooling.[8]

Protocol 2: Crystallization by Slow Vapor Diffusion

• Dissolve the purified, dry phosphonium salt in a minimal amount of a "good" solvent (e.g., dichloromethane, toluene) in a small vial.[7]

• Place this vial inside a larger, sealed container (e.g., a beaker or jar) that contains a layer of the "anti-solvent" (e.g., hexane, pentane).[7]

• Ensure the liquid levels are such that the vials will not tip and the solvents will not mix directly.

• Seal the outer container and leave it undisturbed in a vibration-free location.

• The anti-solvent vapor will slowly diffuse into the good solvent, reducing the solubility of the salt and promoting the growth of single crystals over several days to weeks.

Diagram: Vapor Diffusion Crystallization Workflow

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Mitochondrial membrane potential targeting with Phosphonium, triphenylpropyl-

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Mitochondrial Membrane Potential Targeting with Triphenylpropyl Phosphonium

Abstract

The mitochondrion's substantial inner membrane potential (ΔΨm) represents a key electrochemical feature that can be exploited for targeted drug delivery. Lipophilic cations, most notably triphenylphosphonium (TPP) derivatives, are drawn to and accumulate within the mitochondrial matrix in response to this potential. This guide provides a comprehensive technical overview of triphenylpropyl phosphonium (TPPP), a versatile TPP derivative, as a vector for mitochondrial targeting. We will explore the foundational principles of ΔΨm, the physicochemical properties of TPPP that enable its mitochondrial accumulation, and detailed, field-tested protocols for its application and validation in a research setting. This document is intended to serve as a practical resource for scientists engaged in the development of mitochondria-targeted therapeutics and probes.

The Principle: Exploiting the Mitochondrial Electrochemical Gradient

The primary function of the mitochondrial electron transport chain (ETC) is to pump protons from the matrix to the intermembrane space. This action establishes a profound electrochemical gradient, or mitochondrial membrane potential (ΔΨm), across the inner mitochondrial membrane (IMM), with the matrix being highly negative (typically -150 to -180 mV) relative to the cytosol.[1] This strong negative potential acts as an electrophoretic sink for lipophilic, positively charged molecules.

The accumulation of these cations is governed by the Nernst equation, which predicts that for every ~60 mV of membrane potential, there is a tenfold increase in the concentration of a monovalent cation inside the matrix compared to the cytoplasm.[2][3] Consequently, a typical ΔΨm can lead to a 100- to 500-fold accumulation of a TPP-conjugated molecule within the mitochondria, providing a powerful mechanism for targeted delivery.[4][5] This effect is often even more pronounced in cancer cells, which can exhibit a hyperpolarized mitochondrial membrane (up to -220 mV) to meet their high metabolic demands, offering a potential therapeutic window.[1][6]

Figure 1. The highly negative mitochondrial membrane potential (ΔΨm) drives the electrophoretic accumulation of the lipophilic TPPP cation from the cytoplasm into the mitochondrial matrix.

The Vector: Physicochemical Advantages of Triphenylpropyl Phosphonium (TPPP)

The triphenylphosphonium (TPP) cation is the most widely utilized moiety for mitochondrial targeting.[7][8] Its effectiveness stems from a unique combination of properties:

• Lipophilicity and Charge Delocalization: The positive charge on the phosphorus atom is delocalized across the three phenyl rings. This, combined with the large hydrophobic surface area of the phenyl groups, allows the cation to readily pass through the lipid bilayers of cellular and mitochondrial membranes without a dedicated transporter.[4][5][9]

• Chemical Stability: The TPP moiety is chemically robust and stable in biological systems, ensuring it remains intact to perform its targeting function.[7]

• Synthetically Tractable Linker: The propyl chain provides a flexible and synthetically accessible linker for covalent attachment to a wide variety of cargo molecules, including small-molecule drugs, fluorescent probes, antioxidants, and peptides, without significantly impairing the mitochondrial targeting efficiency.[10][11][12]

These features make TPPP an ideal "chauffeur" for delivering payloads specifically to the mitochondrial compartment.

Experimental Guide: Synthesis, Application, and Validation

This section provides a practical framework for working with TPPP-conjugated molecules, from synthesis to quantitative analysis of mitochondrial targeting.

Synthesis of TPPP-Conjugated Molecules

The synthesis of a TPPP-conjugate typically involves the reaction of a triphenylphosphine with a propyl halide derivative of the cargo molecule. A common and versatile approach is outlined below.

Protocol 1: General Synthesis of a TPPP-Conjugate

• Cargo Functionalization: Introduce a 3-halopropyl (e.g., 3-bromopropyl) group onto your molecule of interest (the "cargo"). This can be achieved through standard etherification or esterification reactions if the cargo contains a hydroxyl or carboxylic acid group, respectively.

• Quaternization Reaction:

  • Dissolve the 3-halopropyl-functionalized cargo and an equimolar amount of triphenylphosphine (Ph₃P) in a suitable dry solvent (e.g., toluene or acetonitrile).

  • Reflux the reaction mixture for several hours (e.g., 7 hours).[10] The progress can be monitored by thin-layer chromatography (TLC).

  • The TPPP-conjugated product, being a phosphonium salt, is often insoluble in the non-polar reaction solvent and will precipitate upon cooling.

• Purification:

  • Cool the reaction mixture (e.g., in a refrigerator overnight) to maximize precipitation.[10]

  • Collect the solid product by filtration and wash it with a non-polar solvent (e.g., diethyl ether) to remove unreacted starting materials.[12]

  • The product is typically a solid bromide or iodide salt and is often pure enough for biological experiments without further purification. If necessary, recrystallization or column chromatography can be employed.

• Characterization: Confirm the structure and purity of the final TPPP-conjugate using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Workflow for Assessing Mitochondrial Targeting

The most direct way to confirm and quantify mitochondrial accumulation is through fluorescence microscopy, using a TPPP-conjugated fluorophore.

Figure 2. A step-by-step workflow for validating the mitochondrial localization of a TPPP-conjugated fluorophore using a commercial mitochondrial stain.

Protocol 2: Live-Cell Confocal Microscopy for Co-localization

• Cell Preparation: Seed adherent cells (e.g., HeLa, A549) onto glass-bottom confocal dishes. Culture them until they reach 60-80% confluency. The use of healthy, actively dividing cells is critical, as their mitochondria will maintain a robust ΔΨm.

• Probe Loading:

  • Prepare a working solution of your TPPP-conjugated fluorophore in a complete culture medium. The optimal concentration must be determined empirically but typically falls within the 100 nM to 1 µM range.

  • Prepare a working solution of a commercially available mitochondrial stain whose accumulation is independent of ΔΨm (e.g., MitoTracker™ Red CMXRos or MitoTracker™ Green FM). This serves as the ground truth for mitochondrial location.[13][14]

  • Remove the culture medium from the cells and add the medium containing both the TPPP-probe and the MitoTracker™ stain.

  • Incubate the cells at 37°C for 30-60 minutes, protected from light.

• Washing and Imaging:

  • Gently aspirate the loading solution.

  • Wash the cells two to three times with pre-warmed imaging buffer (e.g., phenol red-free medium or Hanks' Balanced Salt Solution) to remove extracellular and non-specifically bound probes. This step is crucial for reducing background noise.

  • Add fresh imaging buffer to the dish.

  • Image the cells immediately using a confocal microscope with the appropriate laser lines and emission filters for your two fluorophores.

• Data Analysis:

  • Visually inspect the merged images. Specific mitochondrial targeting will appear as a significant overlap (e.g., yellow in a red/green merge) between the signal from the TPPP-probe and the MitoTracker™.

  • For quantitative validation, use image analysis software (e.g., ImageJ/Fiji with the JaCoP plugin) to calculate the Pearson's correlation coefficient. A coefficient approaching +1.0 indicates strong co-localization.[13][15]

High-Throughput Quantification by Flow Cytometry

Flow cytometry provides a powerful, quantitative method to assess the uptake of a TPPP-conjugated fluorophore across a large population of cells.

Protocol 3: Flow Cytometry for Cellular Uptake

• Cell Preparation: Culture cells in multi-well plates (e.g., 12- or 24-well) and treat them with various concentrations of the TPPP-fluorophore for a defined period (e.g., 1 hour). Include an untreated control group.

• Cell Harvesting:

  • Wash the cells with PBS.

  • Detach the cells using a gentle enzyme such as TrypLE™ Express to preserve cell membrane integrity.

  • Neutralize the enzyme with a complete medium and transfer the cell suspension to FACS tubes.

  • Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

• Staining and Analysis:

  • Resuspend the cell pellet in ice-cold FACS buffer (e.g., PBS with 1-2% BSA).

  • Analyze the samples on a flow cytometer equipped with the appropriate laser to excite your fluorophore.

  • Gate the live, single-cell population using forward and side scatter.

  • Measure the mean fluorescence intensity (MFI) in the relevant channel for each sample. An increase in MFI in treated cells compared to the control indicates cellular uptake.[16]

Critical Considerations and Best Practices

While TPPP is a robust targeting vector, its use requires careful experimental design to avoid artifacts and ensure accurate interpretation of results.

Issue	Causality	Mitigation Strategy & Rationale
Cytotoxicity	At high concentrations, TPP cations can disrupt mitochondrial membrane integrity and uncouple oxidative phosphorylation, leading to cell death.[9][17][18][19]	Perform a dose-response cytotoxicity assay (e.g., MTT or resazurin) to determine the maximum non-toxic concentration of your TPPP-conjugate for your specific cell line and experimental timeframe.
Off-Target Binding	The positive charge of TPP can lead to non-specific electrostatic interactions with other negatively charged membranes (plasma, endosomal).[20]	Thorough washing after probe incubation is critical. Include a control with a non-targeted but similarly charged/sized fluorophore to quantify non-specific binding.
Effect on ΔΨm	The influx of a large amount of positive charge can itself cause a transient or, at high concentrations, a permanent depolarization of the mitochondrial membrane.[17][18]	Use the lowest effective concentration of the TPPP-conjugate. As a control, co-stain with a ΔΨm-sensitive dye (e.g., TMRE or JC-10) to confirm that the ΔΨm is not collapsed by your probe at the working concentration.
Quenching Effects	The unique chemical environment of the mitochondrial matrix (e.g., pH, viscosity) can alter the quantum yield of the conjugated fluorophore.	Be cautious when directly comparing fluorescence intensity between different cellular compartments. Focus on co-localization and relative changes in uptake under different conditions.

Conclusion and Future Perspectives

Triphenylpropyl phosphonium provides a powerful and synthetically accessible platform for targeting therapeutic and diagnostic agents to mitochondria. By leveraging the organelle's natural membrane potential, TPPP-conjugates can achieve remarkable accumulation at their site of action, enhancing efficacy while potentially reducing systemic toxicity.[20] The continued rational design of TPPP-based systems, including the development of next-generation TPP moieties with reduced off-target effects, holds immense promise for advancing precision medicine for a host of mitochondria-implicated diseases, from cancer to neurodegeneration.[19][21]

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Thermodynamic Stability and Kinetic Reactivity of Triphenylpropylphosphonium Ylides in Stereoselective Olefination

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Phosphonium ylides are indispensable reagents in modern organic synthesis, primarily utilized in the Wittig reaction to convert carbonyl compounds into alkenes. The ylide derived from triphenylpropylphosphonium salts (e.g., triphenylpropylphosphonium bromide) is classified as an unstabilized ylide. Due to the absence of an electron-withdrawing group (EWG) on the carbanionic carbon, this reagent exhibits profound thermodynamic instability. This whitepaper explores the electronic causality dictating its transient nature, the kinetic control governing its reactivity, and the self-validating experimental protocols required for its successful deployment in (Z)-selective olefinations.

Electronic Structure & Thermodynamic Instability

Triphenylpropylphosphonium ylide (propylidenetriphenylphosphorane) is generated via the deprotonation of its parent salt, triphenylpropylphosphonium bromide [[1]](). It is strictly classified as an unstabilized ylide because the propyl chain acts as an electron-donating alkyl group (+I inductive effect), which heavily localizes the negative charge on the ylide carbon 2.

Unlike stabilized ylides—which feature adjacent electron-withdrawing groups (e.g., esters or ketones) capable of delocalizing the carbanion via resonance—unstabilized ylides possess virtually no thermodynamic stability 3. Modern computational density functional theory (DFT) models indicate that the P=C bond is primarily stabilized by negative hyperconjugation and electrostatic interactions rather than historical dπ-pπ bonding 4. Because of this localized charge, the ylide is highly pyrophoric in its pure state and extremely sensitive to moisture and oxygen, rapidly degrading via hydrolysis into propanium and triphenylphosphine oxide 2. Consequently, it must be generated in situ under strictly anhydrous, inert atmospheres.

Mechanistic Causality: Kinetic vs. Thermodynamic Control

The Wittig reaction of unstabilized ylides proceeds via a strictly kinetically controlled pathway 3. The ylide and the carbonyl electrophile undergo an asynchronous, concerted [2+2] cycloaddition to directly form an oxaphosphetane intermediate without the intervention of a stable betaine [[5]]().

Because the unstabilized ylide is thermodynamically unstable, its nucleophilic attack is highly exothermic and irreversible. The transition state leading to the cis-oxaphosphetane is sterically and electronically favored (possessing a lower activation energy) compared to the trans-oxaphosphetane transition state. Upon formation, the cis-oxaphosphetane undergoes a rapid, concerted cycloreversion to yield the (Z)-alkene and the thermodynamically stable byproduct, triphenylphosphine oxide 3.

Caption: Kinetic vs. thermodynamic control in the Wittig olefination of unstabilized ylides.

Quantitative Data: Base Selection & pKa

The generation of the ylide requires the quantitative deprotonation of triphenylpropylphosphonium bromide. The α-protons of alkyltriphenylphosphonium salts typically exhibit a pKa of approximately 22 in dimethyl sulfoxide (DMSO) 6. Selecting the appropriate base is critical; it must be strong enough to ensure complete deprotonation while avoiding side reactions or detrimental salt effects that erode stereoselectivity.

Table 1: Thermodynamic Parameters and Base Selection for Ylide Generation

Base Reagent	Approx. pKa of Conjugate Acid	Deprotonation Efficiency	Impact on (Z)-Selectivity
Potassium tert-butoxide (KOtBu)	~17 (tert-butanol)	Incomplete / Equilibrium	Poor; residual alcohol can rapidly protonate the highly basic ylide.
n-Butyllithium (n-BuLi)	~50 (Butane)	Complete	Moderate; Lithium salts (LiBr) coordinate with the oxaphosphetane, causing stereochemical drift 5.
Sodium bis(trimethylsilyl)amide (NaHMDS)	~26 (Hexamethyldisilazane)	Complete	Excellent; "Salt-free" conditions prevent intermediate equilibration, maximizing (Z)-alkene yield 7.

Self-Validating Experimental Protocol

To achieve high (Z)-selectivity in drug development workflows (e.g., the synthesis of lipidic APIs or pheromones), the olefination must be executed under "salt-free" conditions using NaHMDS 7. The following protocol is designed as a self-validating system, where visual cues confirm the thermodynamic state of the reaction.

Step-by-Step Methodology:

• Desiccation of the Precursor : Charge a flame-dried Schlenk flask with triphenylpropylphosphonium bromide (1.0 equiv). Dry under high vacuum (0.1 mbar) at 60 °C for 2 hours to eliminate trace moisture that would otherwise quench the ylide.

• Suspension and Thermal Control : Backfill the flask with argon. Suspend the salt in anhydrous tetrahydrofuran (THF) to achieve a 0.1 M concentration. Submerge the flask in a dry ice/acetone bath to equilibrate at -78 °C.

• Ylide Generation (Deprotonation) : Add NaHMDS (1.0 M in THF, 1.05 equiv) dropwise via syringe.

  • Causality: NaHMDS provides the necessary basicity without introducing strongly coordinating lithium ions.

  • Self-Validation: The white suspension will rapidly transition to a vibrant, deep orange/red homogeneous solution. This intense color is the spectroscopic signature of the highly conjugated, electron-rich ylide. Stir for 1 hour at -78 °C to ensure complete thermodynamic conversion.

• Electrophilic Addition : Add the target aliphatic aldehyde (e.g., cis-4-heptenal, 1.0 equiv) dropwise 7.

  • Causality: Maintaining the reaction at -78 °C traps the system under kinetic control, forcing the reaction through the lower-energy cis-oxaphosphetane transition state.

• Cycloreversion and Workup : Allow the reaction mixture to slowly warm to room temperature over 12 hours.

  • Self-Validation: The deep orange color will gradually fade to a pale yellow or colorless suspension, accompanied by the precipitation of white triphenylphosphine oxide, confirming the cycloreversion is complete.

  • Quench the reaction with saturated aqueous NH₄Cl, extract the aqueous layer with pentane (to selectively dissolve the alkene while leaving the phosphine oxide behind), dry over Na₂SO₄, and concentrate under reduced pressure.

Caption: Self-validating experimental workflow for triphenylpropylphosphonium ylide generation.

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A Technical Guide to the Synthesis of Novel Triphenylpropyl-Phosphonium Derivatives

Abstract: This technical guide provides a comprehensive overview of the synthetic pathways for novel triphenylpropyl-phosphonium derivatives. It is intended for researchers, scientists, and professionals in drug development. The guide covers foundational synthetic strategies, including the reaction of triphenylphosphine with alkyl halides, and delves into advanced methodologies such as hydrophosphination and radical additions for creating functionalized derivatives. Detailed experimental protocols, mechanistic insights, and characterization techniques are provided to ensure scientific integrity and practical applicability. Furthermore, the guide explores the diverse applications of these compounds, particularly in mitochondrial targeting for drug delivery, as phase-transfer catalysts, and as ionic liquids, highlighting the significance of the triphenylpropyl-phosphonium scaffold in modern chemistry and pharmacology.

Introduction to Phosphonium Salts

The Enduring Utility of the Phosphonium Moiety

Phosphonium salts, characterized by a central phosphorus atom bonded to four organic residues and bearing a positive charge, are a cornerstone of synthetic and medicinal chemistry. Their utility stems from their stability, versatility in chemical transformations, and unique physicochemical properties.[1][2] The positive charge on the phosphorus atom, shielded by bulky organic groups, allows them to function as effective phase-transfer catalysts, facilitating reactions between immiscible phases.[1][2] Moreover, their ability to form stable ylides upon deprotonation is the foundation of the Nobel Prize-winning Wittig reaction, a powerful tool for alkene synthesis.[3][4]

Triphenylphosphonium Salts: A Privileged Scaffold

Among the vast family of phosphonium salts, those bearing three phenyl groups—triphenylphosphonium salts—hold a privileged status. The three phenyl rings provide steric bulk and electronic stability to the phosphonium cation. This structural feature is crucial for their application as mitochondria-targeting moieties in drug delivery.[5][6] The lipophilic nature of the phenyl groups and the delocalized positive charge facilitate the accumulation of these compounds within the mitochondria of cancer cells, which have a more negative mitochondrial membrane potential compared to normal cells.[6][7] This targeted delivery enhances the efficacy of therapeutic agents while minimizing off-target toxicity.[8][9]

The Significance of the Propyl- Linker and its Derivatives

The choice of the linker between the triphenylphosphonium core and a functional moiety is critical for modulating the biological activity and physicochemical properties of the final compound. A propyl (three-carbon) linker offers a balance of flexibility and stability, making it a common choice in the design of bioactive molecules.[8] The ability to introduce functional groups onto the propyl chain allows for the synthesis of a diverse library of derivatives with tailored properties. For instance, the introduction of a terminal bromine atom on the propyl chain, as in (3-bromopropyl)triphenylphosphonium bromide, provides a reactive handle for further chemical modifications.[10][11]

Foundational Synthetic Strategies for Triphenylphosphonium Salts

The Classic Arbuzov and Wittig Reactions: A Brief Overview

The formation of phosphonium salts is a key initial step in the celebrated Wittig reaction.[3][4] This typically involves the quaternization of triphenylphosphine with an alkyl halide.[12][13] The resulting phosphonium salt is then deprotonated with a strong base to form a phosphorus ylide, the active reagent in the Wittig olefination of aldehydes and ketones.[4][14] While the Arbuzov reaction is a classic method for forming phosphonates, a related principle of nucleophilic attack by a phosphorus(III) species on an alkyl halide is central to the synthesis of phosphonium salts.

Synthesis via Nucleophilic Substitution: The Workhorse Method

The most direct and widely employed method for the synthesis of triphenylpropyl-phosphonium salts is the nucleophilic substitution reaction between triphenylphosphine and a suitable propyl halide.

• 2.2.1 Reaction of Triphenylphosphine with Alkyl Halides : This SN2 reaction involves the lone pair of electrons on the phosphorus atom of triphenylphosphine attacking the electrophilic carbon of the propyl halide, displacing the halide ion.[13] The reaction is typically carried out by heating the reactants in a suitable solvent.[10] For example, the synthesis of (3-bromopropyl)triphenylphosphonium bromide is achieved by reacting triphenylphosphine with 1,3-dibromopropane.[10]

• 2.2.2 Mechanistic Insights and Causality of Solvent Choice : The choice of solvent is critical for the success of this SN2 reaction. Aprotic polar solvents can stabilize the transition state, but nonpolar aromatic solvents like xylene or toluene are often used at elevated temperatures to drive the reaction to completion.[8][10] The rate of reaction also depends on the nature of the leaving group, with iodides being more reactive than bromides, which are in turn more reactive than chlorides.

• 2.2.3 Table: Comparison of Reaction Conditions for Propyl Halide Derivatives

Propyl Halide Derivative	Reaction Conditions	Typical Yield	Reference
1,3-Dibromopropane	Triphenylphosphine, Xylene, 130°C, 20h	~78%	[10]
1-Iodo-3-phenylpropane	Triphenylphosphine, Toluene, reflux, 7h	57-92%	[8][15]
1-Bromo-3-chloropropane	Triphenylphosphine, Toluene, reflux	Moderate	N/A

Advanced and Novel Synthetic Pathways for Functionalized Triphenylpropyl-Phosphonium Derivatives

To access a wider range of functionalized derivatives, more advanced synthetic strategies can be employed.

Synthesis from Alkenes: Hydrophosphination and Radical Additions

Direct addition of a P-H bond across a double bond (hydrophosphination) offers an atom-economical route to phosphonium salts.

• 3.1.1 Palladium-Catalyzed Hydrophosphination of Propene Derivatives : Transition metal catalysis, particularly with palladium complexes, can facilitate the hydrophosphination of alkenes with high regio- and stereoselectivity.[16][17] This method allows for the synthesis of phosphonium salts from readily available alkene starting materials.

• 3.1.2 AIBN-Initiated Radical Addition of Triphenylphosphine to Allylic Systems : Radical-initiated additions provide a complementary approach for the synthesis of phosphonium salts.[18][19] The reaction of a phosphine with an alkene in the presence of a radical initiator like azobisisobutyronitrile (AIBN) can lead to the formation of a P-C bond.[20][21] This method is particularly useful for unactivated alkenes.[22]

• 3.1.3 Experimental Protocol: Radical-Initiated Synthesis of a Hydroxylated Triphenylpropyl-Phosphonium Salt

  • To a solution of triphenylphosphine (1.0 eq) and allyl alcohol (1.2 eq) in degassed toluene, add AIBN (0.1 eq).

  • Heat the reaction mixture at 80°C under an inert atmosphere for 12 hours.

  • Cool the reaction to room temperature and add diethyl ether to precipitate the product.

  • Filter the solid and wash with cold diethyl ether to yield the (3-hydroxypropyl)triphenylphosphonium salt.

  • The counterion will depend on the specific reaction conditions and any subsequent workup steps.

Post-Synthetic Modification of Pre-formed Phosphonium Salts

Another powerful strategy involves the synthesis of a versatile phosphonium salt intermediate, which is then further functionalized.

• 3.2.1 Functional Group Interconversion on the Propyl Chain : A pre-formed triphenylpropyl-phosphonium salt with a reactive handle, such as (3-bromopropyl)triphenylphosphonium bromide, can undergo a variety of nucleophilic substitution reactions to introduce new functional groups.[23][24] For example, reaction with sodium azide followed by reduction would yield an aminopropyl derivative.

• 3.2.2 "Click" Chemistry Approaches for Novel Derivatives : The introduction of an azide or alkyne functionality onto the propyl chain allows for the use of "click" chemistry, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), to attach a wide range of molecules.

• Diagram: Workflow for Post-Synthetic Modification

  Caption: Workflow for post-synthetic modification of a triphenylpropyl-phosphonium salt.

Characterization and Analytical Validation

The structural elucidation and purity assessment of novel phosphonium salts are crucial.

The Role of ³¹P NMR Spectroscopy

³¹P NMR spectroscopy is an indispensable tool for characterizing phosphonium salts. The phosphorus nucleus in a triphenylphosphonium cation typically resonates in a characteristic downfield region, usually between +20 and +30 ppm (relative to 85% H₃PO₄).[17] The exact chemical shift can provide information about the electronic environment of the phosphorus atom.

Comprehensive Spectroscopic Analysis (¹H NMR, ¹³C NMR, Mass Spectrometry)

¹H and ¹³C NMR spectroscopy are used to confirm the structure of the propyl chain and the presence of the triphenyl groups. High-resolution mass spectrometry (HRMS) is employed to determine the exact mass of the cation, confirming its elemental composition.

Table: Expected Spectroscopic Data for a Model Triphenylpropyl-Phosphonium Salt

Technique	Expected Data for (3-Hydroxypropyl)triphenylphosphonium bromide
³¹P NMR	δ ~24 ppm
¹H NMR	δ 7.7-7.9 (m, 15H, Ar-H), 3.8-4.0 (m, 2H, P-CH₂), 3.5-3.7 (t, 2H, CH₂-OH), 1.8-2.0 (m, 2H, -CH₂-)
¹³C NMR	δ 135 (d), 133 (d), 130 (d), 118 (d) (Ar-C), 60 (CH₂-OH), 25 (d, P-CH₂), 22 (-CH₂-)
HRMS	Calculated m/z for [C₂₁H₂₂OP]⁺, observed value within 5 ppm

Applications and Future Directions

The unique properties of triphenylpropyl-phosphonium derivatives make them valuable in various fields.

Triphenylpropyl-Phosphonium Derivatives in Drug Delivery and as Mitochondrial Probes

The ability of triphenylphosphonium cations to accumulate in mitochondria has been extensively exploited for the targeted delivery of anticancer drugs, antioxidants, and imaging agents.[5][6][7][9][25][26][27][28][29] By attaching a therapeutic payload to a triphenylpropyl-phosphonium moiety, the drug's concentration at its site of action can be significantly increased, leading to enhanced efficacy and reduced systemic toxicity.[8][30]

Role as Phase-Transfer Catalysts and Ionic Liquids

Phosphonium salts are effective phase-transfer catalysts, promoting reactions between reactants in different phases.[1][2][31][32][33] Their thermal stability is often superior to that of their ammonium counterparts.[34] Furthermore, by carefully selecting the anion, phosphonium salts can be designed as ionic liquids—salts with melting points below 100°C.[34][35][36][37][38] These "green" solvents have a wide range of applications in synthesis and materials science.

Future Outlook and Unexplored Chemical Space

The development of novel synthetic methodologies will continue to expand the accessible chemical space of functionalized triphenylpropyl-phosphonium derivatives. Future research will likely focus on creating derivatives with enhanced targeting specificity, stimuli-responsive drug release mechanisms, and novel catalytic activities. The exploration of their use in areas such as asymmetric catalysis and materials science remains a promising avenue for further investigation.

Conclusion

The synthesis of novel triphenylpropyl-phosphonium derivatives is a vibrant and impactful area of chemical research. The foundational methods provide reliable access to the core structure, while advanced techniques like hydrophosphination and post-synthetic modification open doors to a vast array of functionalized compounds. The unique properties of these salts have led to their successful application in diverse fields, most notably in targeted drug delivery to mitochondria. As synthetic methodologies become more sophisticated, the potential for creating new triphenylpropyl-phosphonium derivatives with tailored properties and novel applications will continue to grow, ensuring their relevance in both academic and industrial research for years to come.

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Protocols & Analytical Methods

Application Note: Propyltriphenylphosphonium as an Advanced Phase-Transfer Catalyst in Biphasic Synthesis

Introduction & Mechanistic Rationale

Phase-transfer catalysis (PTC) is a cornerstone methodology in modern organic synthesis and industrial chemistry, enabling reactions between mutually insoluble reagents—typically partitioned between an aqueous and an organic phase[1][2]. While quaternary ammonium salts (e.g., tetrabutylammonium bromide) are ubiquitous in this role, they suffer from critical limitations, most notably thermal degradation via Hofmann elimination at elevated temperatures or in the presence of strong bases[1][3][4].

Propyltriphenylphosphonium (PTPP) salts—most commonly Propyltriphenylphosphonium bromide (CAS: 6228-47-3)—offer a robust alternative[5]. The central phosphorus atom, shielded by three bulky, highly lipophilic phenyl rings and one propyl chain, provides exceptional thermal and chemical stability[3][4]. This specific steric and electronic profile allows PTPP to function through two distinct causal mechanisms depending on the reaction environment:

• The Extraction Mechanism: PTPP⁺ effectively partitions into the organic phase, carrying a target anion (e.g., CN− , MnO4−​ , or CO32−​ ) across the phase boundary. Because the ion pair in the non-polar organic solvent is highly dissociated compared to its aqueous state, the anion becomes "naked" and exhibits vastly accelerated nucleophilic or oxidative reactivity[2][6].

• The Interfacial Mechanism: In the presence of strong aqueous bases (e.g., NaOH), PTPP⁺ can abstract hydroxide at the liquid-liquid interface to form transient phosphonium ylides, facilitating unique transformations like Wittig olefinations directly in biphasic systems without the need for strictly anhydrous conditions[5][7].

Table 1: Physicochemical Profile of Propyltriphenylphosphonium Bromide

Parameter	Specification / Characteristic
CAS Number	6228-47-3 (Bromide salt)[5]
Molecular Formula	C21​H24​BrP [8]
Molecular Weight	385.3 g/mol [5]
Solubility Profile	Sparingly soluble in water; highly soluble in DCM, acetone, ethanol, and toluene[8].
Thermal Stability	Superior to standard tetraalkylammonium salts; tolerates >100°C[1][3].
Primary Applications	Epoxide carboxylation, DNAPL oxidation, Wittig reactions, nucleophilic substitutions[5][8][9].

Mechanistic Visualization: The PTC Cycle

To understand the efficacy of PTPP⁺, one must visualize the thermodynamic cycle of phase transfer. The catalyst acts as a molecular shuttle, continuously exchanging spent leaving groups for fresh nucleophiles at the phase boundary.

Figure 1: Phase-transfer extraction mechanism of PTPP⁺ mediating nucleophilic substitution across an aqueous-organic interface.

Validated Experimental Protocols

The following protocols demonstrate the versatility of PTPP across different chemical domains, from fine chemical synthesis to environmental remediation.

Protocol A: Carboxylation of Styrene Oxide to Styrene Carbonate

Context: The conversion of epoxides to cyclic carbonates is a highly valuable reaction for polymer precursors. PTPP-Br acts as an efficient PTC to facilitate the reaction between immiscible styrene oxide (organic) and aqueous sodium carbonate[5][8].

Causality Check: Why PTPP-Br? The bulky triphenyl groups prevent the catalyst from becoming heavily hydrated in the aqueous phase, ensuring the rapid transfer of the CO32−​ anion into the organic phase where the epoxide resides[2].

Step-by-Step Methodology:

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of styrene oxide in 20 mL of toluene (organic phase).

• Catalyst Addition: Add 0.5 mmol (5 mol%) of Propyltriphenylphosphonium bromide to the organic mixture. Stir for 5 minutes to ensure dispersion.

• Aqueous Phase Introduction: Prepare a saturated aqueous solution of sodium carbonate ( Na2​CO3​ ) (approx. 15 mmol in 15 mL of deionized water). Add this slowly to the organic mixture.

• Biphasic Reaction: Equip the flask with a reflux condenser. Heat the biphasic mixture to 90°C under vigorous stirring (minimum 800 rpm). Note: High agitation is critical to maximize the interfacial surface area, which is the rate-limiting step for catalyst ion-exchange.

• Monitoring: Monitor the reaction via GC/MS or TLC. The PTPP⁺ cation ferries the carbonate into the toluene, opening the epoxide ring.

• Workup: Once complete (typically 4-6 hours), cool to room temperature. Transfer to a separatory funnel, isolate the organic layer, and wash twice with 10 mL of brine. Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield styrene carbonate.

Protocol B: Oxidative Destruction of DNAPLs (Chlorinated Solvents)

Context: Dense Non-Aqueous Phase Liquids (DNAPLs) like Trichloroethylene (TCE) are notorious environmental pollutants. Potassium permanganate ( KMnO4​ ) is a potent oxidant but is strictly water-soluble, making it ineffective against pooled organic DNAPLs. PTPP salts bridge this gap by ferrying the MnO4−​ anion directly into the pure DNAPL phase[9].

Causality Check: Traditional ammonium PTCs are rapidly oxidized and destroyed by permanganate. PTPP is exceptionally resistant to oxidative degradation, allowing sustained catalytic turnover[1][9].

Step-by-Step Methodology:

• System Setup: In a controlled reaction vessel, simulate the DNAPL pool by adding 10 mL of pure Trichloroethylene (TCE).

• Oxidant Preparation: Prepare a 0.1 M solution of KMnO4​ in 50 mL of buffered water (pH 7.0).

• Catalyst Dosing: Add 1 mol% of Propyltriphenylphosphonium bromide relative to the TCE to the aqueous oxidant solution. The solution will exhibit a slight color shift as the [PTPP+MnO4−​] ion pair forms.

• Phase Contact: Layer the aqueous oxidant over the TCE.

• Reaction Execution: Initiate stirring. The PTPP⁺ transports the purple MnO4−​ into the clear TCE layer (visually observable as the organic layer turns pink/purple). The permanganate rapidly cleaves the C=C bond of TCE, yielding CO2​ , chloride ions, and MnO2​ precipitate[9].

• Validation: Analyze the aqueous phase for chloride ion liberation (using ion chromatography) to quantify the extent of TCE destruction.

Experimental Workflow & Troubleshooting

To ensure reproducibility across applications, standardizing the workflow is essential.

Figure 2: Standard biphasic experimental workflow utilizing Propyltriphenylphosphonium as a phase-transfer catalyst.

Optimization Parameters

• Agitation Rate: Because the ion exchange ( PTPP+X−→PTPP+Nu− ) occurs at the phase boundary, stirring speed directly impacts the reaction kinetics. Speeds below 400 rpm often lead to diffusion-limited, artificially slow reactions[5].

• Solvent Selection: Dichloromethane (DCM) is ideal for laboratory scale due to its ability to highly solvate the [PTPP+Nu−] pair[2]. For industrial or high-temperature applications (>40°C), toluene is preferred.

• Catalyst Removal: Post-reaction, phosphonium salts can be stubborn to remove from the organic phase. Passing the crude organic mixture through a short pad of silica gel using a non-polar eluent (like hexane/ethyl acetate) effectively traps the highly polar PTPP salt.

References

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Application Note: High-Fidelity Synthesis of (Z)-Alkenes via Non-Stabilized Ylides Using Propyltriphenylphosphonium Bromide

Introduction & Scope

The Wittig reaction remains a premier methodology for the regioselective construction of carbon-carbon double bonds. In the synthesis of biologically active molecules, lipid mediators, and complex natural products, strict control over olefin geometry is paramount. This application note provides a comprehensive, self-validating protocol for the highly (Z)-selective olefination of aldehydes using the non-stabilized ylide derived from propyltriphenylphosphonium bromide (CAS: 6228-47-3).

Mechanistic Causality: The Origin of (Z)-Selectivity

To successfully execute this protocol, one must understand the causality behind the experimental parameters. The stereochemical outcome of the Wittig reaction is dictated by the electronic nature of the ylide and the reaction environment. Propyltriphenylphosphonium bromide generates a highly reactive non-stabilized ylide upon deprotonation.

• Kinetic Control & Transition State: According to 1[1], non-stabilized ylides undergo a [2+2] cycloaddition with aldehydes via an early, puckered transition state. The minimization of 1,2-steric interactions (between the ylide alkyl group and the aldehyde substituent) and 1,3-steric clashes strongly favors the formation of the cis-1,2-oxaphosphetane intermediate.

• The "Salt-Free" Imperative: To prevent the reversible ring-opening of the oxaphosphetane—which leads to thermodynamic equilibration and (E)-alkene formation—the reaction must be conducted under "salt-free" conditions. Using bases with non-coordinating counterions (e.g., Sodium hexamethyldisilazide, NaHMDS) in anhydrous solvents at cryogenic temperatures (-78 °C) ensures that the2[2].

Mechanistic workflow demonstrating kinetic control in (Z)-alkene formation via non-stabilized ylides.

Optimization of Reaction Parameters

The choice of base and solvent drastically impacts the final (Z)/(E) ratio. The table below summarizes the causality behind different reaction conditions and their stereochemical outcomes.

Table 1: Impact of Base and Solvent on Wittig Olefination Stereoselectivity

Base	Solvent	Temperature	Additive	Dominant Isomer	Causality / Observation
NaHMDS	THF or CH₂Cl₂	-78 °C to RT	None	(Z)-Alkene (>95%)	Strict kinetic control; the salt-free environment prevents intermediate equilibration[2].
KHMDS	THF / HMPA	-78 °C to RT	HMPA	(Z)-Alkene (>95%)	HMPA sequesters potassium cations, strongly enhancing the "salt-free" effect[2].
n-BuLi	THF	0 °C to RT	None	(Z)/(E) Mixture	3, eroding selectivity[3].
K₂CO₃	H₂O / MeOH	20 °C to 95 °C	Phase Transfer	(E)-Alkene	4[4].

Experimental Protocol: Synthesis of (Z)-Hex-4-enal

This methodology details the synthesis of (Z)-Hex-4-enal from propanal and propyltriphenylphosphonium bromide, representing a 5[5].

Reagents Required:

• Propyltriphenylphosphonium bromide (1.05 equiv)

• Propanal (1.00 equiv, freshly distilled)

• Sodium hexamethyldisilazide (NaHMDS) (1.0 M in THF, 1.05 equiv)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (CH₂Cl₂)

• Saturated aqueous NH₄Cl (for quenching)

Step-by-Step Methodology:

• Preparation of the Reaction Vessel: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and an argon gas inlet. Flush the flask with argon for 10 minutes to ensure a strictly anhydrous environment.

• Ylide Generation: Add propyltriphenylphosphonium bromide (e.g., 2.54 g, 6.60 mmol) to the flask. Suspend the salt in 40 mL of anhydrous THF (or CH₂Cl₂ for highly sensitive substrates).

• Cryogenic Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath. Allow 15 minutes for complete temperature equilibration.

• Deprotonation: Slowly add NaHMDS (6.60 mL of a 1.0 M solution, 6.60 mmol) dropwise via syringe over 15 minutes. The mixture will transition to a deep orange/reddish color, indicating the successful formation of the propylidenetriphenylphosphorane ylide. Stir at -78 °C for 30 to 45 minutes.

• Aldehyde Addition: In a separate flame-dried vial, dissolve propanal (0.36 g, 6.29 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the ylide mixture at -78 °C over 20 minutes to prevent localized heating.

• Cycloaddition and Elimination: Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight (approx. 15-20 hours). The fading of the deep orange color indicates the consumption of the ylide and the completion of the cycloreversion step.

• Quenching and Work-up: Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl. Separate the organic layer and extract the aqueous phase with diethyl ether (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (hexane/ethyl acetate) to isolate the pure (Z)-alkene.

Step-by-step experimental workflow for the (Z)-selective Wittig reaction and downstream validation.

Self-Validating System: Analytical Verification

To ensure the integrity of the protocol and confirm stereocontrol, the isolated product must be analyzed via ¹H-NMR spectroscopy.

• Causality of Validation: The Karplus equation dictates that the coupling constant (J) between the vinylic protons provides definitive, mathematical proof of the alkene geometry based on the dihedral angle.

• Expected Results: For the successfully synthesized (Z)-alkene, the vinylic protons will exhibit a characteristic cis coupling constant of Jcis​≈10−12 Hz . If the protocol failed (e.g., due to lithium contamination or elevated temperatures during the addition phase), the presence of the (E)-alkene will be immediately detected by a distinct trans coupling constant of Jtrans​≈15−18 Hz .

References

• The First Total Synthesis of the Lipid Mediator PD2 n-3 DPA Source: ACS Publications (Journal of Natural Products) URL:[Link]

• Reactivity and Selectivity in the Wittig Reaction: A Computational Study Source: ACS Publications (Journal of the American Chemical Society) URL:[Link]

• Total Synthesis of (−)‐Cannabidiol‐C4 Source: Università degli Studi di Milano (AIR Unimi) URL:[Link]

• Anionic activation of the Wittig reaction using a solid-liquid phase transfer Source: ResearchGate (ARKIVOC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. air.unimi.it [air.unimi.it]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Conjugation Strategies for Linking (3-Carboxypropyl)triphenylphosphonium to Antioxidant Scaffolds

Executive Summary

Mitochondrial oxidative stress is a primary driver of cellular senescence, neurodegenerative diseases, and ischemia-reperfusion injury. Traditional antioxidants often fail in clinical settings because they distribute non-specifically throughout the cell, failing to reach the mitochondrial matrix where reactive oxygen species (ROS) are predominantly generated.

To overcome this pharmacokinetic barrier, antioxidants can be covalently conjugated to a delocalized lipophilic cation (DLC), most notably the triphenylphosphonium (TPP) group . This application note provides a comprehensive, mechanistically grounded guide to synthesizing mitochondria-targeted antioxidants (Mito-AOXs) using (3-carboxypropyl)triphenylphosphonium bromide as the targeting vector.

Mechanistic Rationale: The Biophysics of TPP Targeting

The efficacy of TPP-based targeting relies on the unique biophysical properties of both the cation and the target organelle:

• Delocalized Charge: The positive charge of the phosphorus atom is distributed across three bulky, lipophilic phenyl rings. This shielding lowers the activation energy required for the molecule to pass through the hydrophobic core of phospholipid bilayers[1].

• Potential-Driven Accumulation: The mitochondrial inner membrane maintains a highly negative electrochemical potential ( ΔΨm​≈−160 to −180 mV) relative to the cytosol. According to the Nernst equation, this potential gradient drives a 100- to 1000-fold accumulation of TPP-conjugates directly into the mitochondrial matrix[1][2].

• The Propyl Linker: The (3-carboxypropyl) chain serves as an optimal spacer. It provides sufficient flexibility to prevent steric hindrance between the bulky TPP group and the active antioxidant pharmacophore, while maintaining a favorable partition coefficient (LogP) for membrane permeation[3].

Mechanism of membrane potential-driven mitochondrial accumulation and ROS scavenging.

Conjugation Workflows and Chemical Design

The conjugation of (3-carboxypropyl)triphenylphosphonium (TPP-COOH) to an antioxidant depends on the available functional groups on the antioxidant scaffold. The two most robust methods are Amide Coupling (for amine-bearing antioxidants) and Steglich Esterification (for hydroxyl-bearing antioxidants like Vitamin E derivatives or phenolic acids).

Workflow for the chemical conjugation of TPP-COOH to antioxidant scaffolds.

Quantitative Comparison of Conjugation Methods

Conjugation Method	Target Functional Group	Reagents	Typical Yield	Linker Stability (In Vivo)	Primary Application
Amide Coupling	Primary/Secondary Amines	EDC, NHS, DIPEA	70–85%	High (Protease resistant)	Peptide-based AOXs, Amine-modified phenols
Steglich Esterification	Phenolic/Aliphatic Hydroxyls	DCC, DMAP	50–75%	Moderate (Esterase sensitive)	Vitamin E derivatives, Resveratrol, Quercetin
Solid-Phase Synthesis	Peptide N-terminus	HBTU, DIPEA	>90% (crude)	High	Targeted antioxidant peptides (e.g., SS-31 analogs)

Validated Experimental Protocols

Protocol A: Amide Coupling via EDC/NHS Activation

Best for: Antioxidants containing a primary or secondary amine (e.g., amino-derivatives of CoQ, or lysine-linked metabolites).

Causality & Rationale: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the carboxyl group of TPP-COOH to form an O-acylisourea intermediate. Because this intermediate is prone to hydrolysis and rearrangement, NHS (N-Hydroxysuccinimide) is added to convert it into a highly stable, amine-reactive NHS-ester[4]. This two-step process prevents the antioxidant's amine from interfering with the initial activation.

Materials:

• (3-Carboxypropyl)triphenylphosphonium bromide (TPP-COOH)

• EDC-HCl and NHS

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF) or DMSO

Step-by-Step Procedure:

• Activation: Dissolve 1.0 equivalent (eq) of TPP-COOH in anhydrous DMF under an inert atmosphere (Nitrogen/Argon). Note: Anhydrous conditions are critical as water rapidly hydrolyzes the activated ester.

• Add 1.2 eq of EDC-HCl and 1.2 eq of NHS to the solution. Stir at room temperature for 2 to 4 hours. The formation of the TPP-NHS ester can be monitored via TLC or LC-MS.

• Conjugation: In a separate vial, dissolve 0.9 eq of the amine-bearing antioxidant in anhydrous DMF. Add 2.0 eq of DIPEA. Causality: DIPEA acts as a non-nucleophilic base to ensure the antioxidant's amine is fully deprotonated and highly nucleophilic.

• Dropwise, add the antioxidant solution to the activated TPP-NHS mixture. Stir at room temperature in the dark for 12–24 hours.

• Purification (Ether Crash): Concentrate the DMF solution under reduced pressure. Drop the concentrated mixture into 10 volumes of ice-cold diethyl ether. Causality: TPP salts are highly soluble in polar solvents but completely insoluble in non-polar ether. The targeted conjugate will precipitate as a white/yellow solid, leaving unreacted organic byproducts in the supernatant.

• Centrifuge, decant the ether, and dry the pellet under vacuum. Purify further via preparative RP-HPLC if >95% purity is required for biological assays.

Protocol B: Steglich Esterification

Best for: Antioxidants containing hydroxyl groups (e.g., Vitamin E analogues like α -CEHC, or natural polyphenols)[2][3].

Causality & Rationale: Hydroxyl groups are poorer nucleophiles than amines. DCC (N,N'-Dicyclohexylcarbodiimide) is a strong coupling agent, but when used alone with alcohols, it often leads to a dead-end N-acylurea byproduct. Adding DMAP (4-Dimethylaminopyridine) solves this. DMAP acts as an acyl transfer catalyst, attacking the O-acylisourea to form a highly reactive N-acylpyridinium intermediate, which is rapidly trapped by the antioxidant's hydroxyl group.

Materials:

• TPP-COOH

• DCC and DMAP

• Anhydrous Dichloromethane (DCM) or DMF

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 eq of TPP-COOH and 1.0 eq of the hydroxyl-bearing antioxidant in anhydrous DCM (use DMF if the antioxidant is poorly soluble in DCM).

• Catalysis: Add 0.1 to 0.2 eq of DMAP to the stirring solution.

• Coupling: Cool the reaction flask to 0°C in an ice bath. Slowly add 1.2 eq of DCC dissolved in a small volume of DCM. Causality: The reaction is exothermic. Cooling prevents the thermal degradation of the antioxidant and minimizes side reactions.

• Allow the reaction to slowly warm to room temperature and stir for 24 hours.

• Filtration: A white precipitate of dicyclohexylurea (DCU) will form. Filter the mixture through a Celite pad to remove the DCU byproduct.

• Purification: Concentrate the filtrate. Because TPP-conjugates interact strongly with normal-phase silica due to their permanent positive charge, purification is best achieved using reverse-phase chromatography (C18 column) eluting with a gradient of Water/Acetonitrile containing 0.1% TFA.

Quality Control and Validation

To ensure the synthesized construct acts as a self-validating system, the following quality control checks must be performed before in vitro application:

• Zeta Potential Analysis: The conjugation of the TPP group should shift the overall charge of the molecule to a highly positive state (typically +20 to +40 mV in aqueous solution), confirming the presence of the lipophilic cation.

• Mitochondrial Isolation Assay: Treat isolated mitochondria or live cells (e.g., SH-SY5Y neuronal cells) with the conjugate. Use LC-MS/MS on the mitochondrial lysate to quantify the accumulation ratio (Matrix vs. Cytosol). A successful TPP-conjugate should exhibit a ratio of at least 100:1[2].

References

• Synthesis of triphenylphosphonium vitamin E derivatives as mitochondria-targeted antioxidants Source: Tetrahedron / Imperial College London URL:[Link]

• Solid Phase Synthesis of Mitochondrial Triphenylphosphonium-Vitamin E Metabolite Using a Lysine Linker for Reversal of Oxidative Stress Source: PLOS One URL:[Link]

• Targeting Antioxidants to Mitochondria by Conjugation to Lipophilic Cations Source: Annual Review of Pharmacology and Toxicology URL:[Link]

• Effect of the Conjugation Density of Triphenylphosphonium Cation on the Mitochondrial Targeting of Poly(amidoamine) Dendrimers Source: Molecular Pharmaceutics (ACS Publications) URL:[Link]

Sources

• 1. annualreviews.org [annualreviews.org]
• 2. Solid Phase Synthesis of Mitochondrial Triphenylphosphonium-Vitamin E Metabolite Using a Lysine Linker for Reversal of Oxidative Stress | PLOS One [journals.plos.org]
• 3. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Stereoselective Organic Synthesis Using Propyltriphenylphosphonium Salts

Executive Summary

The precise control of alkene geometry is a cornerstone of modern organic synthesis, particularly in the development of complex natural products and targeted therapeutics. Propyltriphenylphosphonium salts (bromide or iodide) are premier reagents for the stereoselective installation of propylidene groups via the Wittig reaction. When treated with a strong base, these salts generate a non-stabilized phosphorus ylide (propylidenetriphenylphosphorane) that reacts with aldehydes under strict kinetic control to predominantly yield (Z)-alkenes[1].

This application note provides a comprehensive guide to the mechanistic rationale, field-proven applications, and self-validating protocols for utilizing propyltriphenylphosphonium in advanced stereoselective synthesis.

Mechanistic Rationale: The (Z)-Selective Wittig Olefination

The high (Z)-selectivity achieved with propyltriphenylphosphonium salts is a direct result of the kinetic parameters governing non-stabilized ylides.

• Ylide Generation: Deprotonation of propyltriphenylphosphonium bromide requires a strong, non-nucleophilic base. Sodium hexamethyldisilazane (NaHMDS) is highly preferred over n-butyllithium (n-BuLi)[2]. While n-BuLi can act as a nucleophile and attack the phosphorus atom (forming a pentacoordinate phosphorane) or cause unwanted halogen-metal exchange, NaHMDS acts strictly as a base, ensuring clean ylide generation[3].

• Kinetic Control: The reaction between the non-stabilized propylidenetriphenylphosphorane and an aldehyde proceeds via an asynchronous[2+2] cycloaddition. To minimize steric clash between the triphenylphosphine moiety and the aldehyde's substituents, the transition state heavily favors the formation of the cis-oxaphosphetane intermediate[1].

• Irreversibility: At cryogenic temperatures (−78 °C), the formation of the cis-oxaphosphetane is irreversible. Subsequent cycloreversion (cleavage of the C–P and C–O bonds) stereospecifically ejects triphenylphosphine oxide (Ph₃P=O) and the target (Z)-alkene.

Mechanistic pathway of the (Z)-selective Wittig olefination under kinetic control.

Key Applications in Drug Development and Natural Product Synthesis

The ability to reliably install a (Z)-propylidene moiety has made propyltriphenylphosphonium an indispensable building block in the synthesis of several high-value pharmacological targets:

A. Specialized Pro-Resolving Mediators (SPMs)

SPMs, such as the protectins and resolvins derived from n-3 docosapentaenoic acid (n-3 DPA), are potent endogenous lipid mediators that govern the resolution of inflammation[4]. The biological activity of these molecules is critically dependent on their precise polyene geometry. In the first total synthesis of , researchers successfully utilized propyltriphenylphosphonium bromide and NaHMDS at −78 °C to stereoselectively install the terminal (Z)-alkene, achieving the required cis-geometry with >86% yield[3],[5].

B. Antiviral Therapeutics

In the structure-based design of novel multisubstituted cyclopentane derivatives with potent anti-influenza activity, precise stereocontrol is required to position functional groups for optimal binding to viral neuraminidase. Propyltriphenylphosphonium bromide was employed alongside NaHMDS to execute a highly selective Wittig olefination, generating the necessary cis/trans olefin intermediates required for downstream functionalization[2].

Self-Validating Experimental Protocol

The following protocol details the (Z)-selective Wittig olefination of a generic aliphatic aldehyde using propyltriphenylphosphonium bromide. This protocol incorporates visual in-process controls to ensure self-validation at each critical step.

Reagents and Equipment

• Phosphonium Salt: Propyltriphenylphosphonium bromide (1.05 – 1.20 equiv). Note: Must be dried under high vacuum at 60 °C for 4 hours prior to use.

• Base: Sodium hexamethyldisilazane (NaHMDS), 1.0 M solution in THF (1.05 – 1.20 equiv).

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled or from a solvent purification system.

• Substrate: Target Aldehyde (1.00 equiv).

• Equipment: Flame-dried Schlenk flask, magnetic stirrer, argon/nitrogen manifold, −78 °C cooling bath (dry ice/acetone).

Step-by-Step Methodology

• Ylide Generation (In-Process Validation 1): Suspend the dried propyltriphenylphosphonium bromide in anhydrous THF (approx. 0.1 M) under an argon atmosphere. Cool the suspension to −78 °C.

• Base Addition: Add the NaHMDS solution dropwise over 10 minutes.

  • Self-Validation Check: The reaction mixture must transition from a colorless/white suspension to a vibrant, deep orange or red solution . This color change confirms the successful deprotonation and formation of the non-stabilized ylide. If the solution remains pale, the system contains moisture or the base has degraded.

• Maturation: Stir the ylide solution at −78 °C for 30 minutes to ensure complete salt consumption.

• Olefination (In-Process Validation 2): Dissolve the aldehyde (1.0 equiv) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at −78 °C.

  • Self-Validation Check: Upon addition of the aldehyde, the deep orange/red color should rapidly fade to pale yellow or colorless . This visual quenching indicates the successful nucleophilic attack of the ylide onto the aldehyde and the formation of the oxaphosphetane.

• Reaction Progression: Allow the reaction to stir at −78 °C for 1 hour, then slowly warm to room temperature over 2 hours to drive the cycloreversion step.

• Quenching and Workup: Quench the reaction by adding saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Hexanes/EtOAc gradient). Note: The non-polar (Z)-alkene will elute rapidly, while the highly polar triphenylphosphine oxide byproduct will be retained on the silica gel.

Self-validating experimental workflow for (Z)-selective Wittig olefination.

Data Presentation: Optimization of Reaction Parameters

The choice of base, solvent, and temperature profoundly impacts the stereochemical outcome of the Wittig olefination. Table 1 summarizes the causal relationship between these parameters and the resulting (Z):(E) ratio.

Table 1: Effect of Base and Solvent on (Z)/(E) Selectivity in Propyltriphenylphosphonium Wittig Reactions

Base	Solvent	Additive	Temperature	(Z):(E) Ratio	Yield (%)	Mechanistic Causality
NaHMDS	THF	None	−78 °C to RT	>95:5	86%	Na⁺ coordinates weakly, favoring irreversible kinetic formation of cis-oxaphosphetane.
KHMDS	Toluene	18-Crown-6	−78 °C to RT	98:2	90%	Crown ether sequesters K⁺, creating a "naked" ylide that maximizes kinetic (Z)-selectivity.
n-BuLi	THF	None	−78 °C to RT	85:15	78%	Li⁺ coordinates strongly to the oxaphosphetane, causing partial reversibility and erosion of (Z)-selectivity.
NaOH (aq)	DCM	Phase Transfer Cat.	40 °C	60:40	75%	High temperatures and biphasic conditions promote thermodynamic equilibration, yielding mixed isomers.

Data synthesized from standard optimization protocols for non-stabilized ylides in lipid mediator synthesis[3],[5].

References

• Tungen, J. E., Primdahl, K. G., & Hansen, T. V. (2020). The First Total Synthesis of the Lipid Mediator PD2 n-3 DPA. Journal of Natural Products, 83(7), 2255-2260. URL: [Link]

• Reinertsen, A. F., Vik, A., & Hansen, T. V. (2024). Biology and Total Synthesis of n-3 Docosapentaenoic Acid-Derived Specialized Pro-Resolving Mediators. Molecules, 29(12), 2833. URL: [Link]

• Murelli, C. et al. (2001). Systematic Structure-Based Design and Stereoselective Synthesis of Novel Multisubstituted Cyclopentane Derivatives with Potent Antiinfluenza Activity. Journal of Medicinal Chemistry, 44(22), 3712-3720. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Biology and Total Synthesis of n-3 Docosapentaenoic Acid-Derived Specialized Pro-Resolving Mediators [mdpi.com]
• 5. The First Total Synthesis of the Lipid Mediator PD2n-3 DPA - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting TPPO Removal in Propyltriphenylphosphonium Reactions

Welcome to the Process Chemistry Support Center. This portal is designed for researchers and drug development professionals facing purification bottlenecks after utilizing Phosphonium, triphenylpropyl- (propyltriphenylphosphonium halides) in Wittig-type olefinations.

When installing a propylidene moiety, the stoichiometric generation of triphenylphosphine oxide (TPPO) is unavoidable. This guide provides field-proven, self-validating methodologies to remove TPPO without relying on exhaustive and solvent-heavy silica gel chromatography.

Knowledge Base: Frequently Asked Questions (FAQs)

Q1: Why does TPPO persistently co-elute or co-crystallize with my propyl-extended alkene product? A: The difficulty stems from TPPO's dual chemical nature. The P=O bond is highly polarized (dipole moment ~4.5 D), which causes it to streak on silica gel. However, its three phenyl rings provide massive lipophilic bulk. This allows TPPO to dissolve readily in moderately non-polar organic solvents, mimicking the solubility profile of many target alkenes .

Q2: Can I remove TPPO using a simple aqueous wash? A: No. TPPO is practically insoluble in water. While the unreacted propyltriphenylphosphonium salt can be washed away with water, the oxidized TPPO remains firmly in the organic phase alongside your product. Divergence in physicochemical properties (like targeted precipitation) must be utilized instead .

Q3: How does metal-halide complexation work, and when should I use it? A: Lewis acidic metal salts, such as ZnCl₂ or MgCl₂, coordinate strongly to the oxygen atom of the polar P=O bond. This forms highly crystalline, insoluble coordination complexes—such as ZnCl₂(TPPO)₂—that immediately crash out of polar solvents like ethanol or THF . You should use this method when your synthesized alkene is too polar to be purified by non-polar trituration.

Data Center: Quantitative Method Comparison

To select the appropriate protocol, compare the empirical performance data of the three primary TPPO removal strategies below.

Removal Strategy	Optimal Scale	Solvent Compatibility	Reagent Ratio (Metal:TPPO)	TPPO Removal Efficiency
A. Non-Polar Trituration	< 50 g (Lab)	Hexanes, Pentane, Diethyl Ether	N/A	~85 - 95%
B. ZnCl₂ Complexation	< 100 g (Lab)	Ethanol, EtOAc, THF	2:1	> 98%
C. MgCl₂ Wet Milling	> 100 g (Pilot/Process)	Toluene, DCM	1:1 to 2:1	> 99.5%

Protocol Vault: Step-by-Step Methodologies

Protocol A: Non-Polar Trituration & Silica Plug

Best for lipophilic alkenes synthesized from propyltriphenylphosphonium ylides.

Mechanism: TPPO has exceptionally low solubility in cold aliphatic hydrocarbons, whereas non-polar alkenes remain fully solvated.

• Concentration: Evaporate the crude Wittig reaction mixture under reduced pressure until a highly viscous, solvent-free oil or foam is obtained.

• Suspension: Add cold hexanes (or a 9:1 hexanes/diethyl ether mixture) at a ratio of 10 mL per gram of crude mass.

• Mechanical Disruption: Sonicate or vigorously stir the mixture for 15 minutes to break up the oil and induce crystallization.

  • Self-Validation Checkpoint: The mixture must transition from a clear/yellow oil to a thick, opaque white suspension. If it remains an oil, your product is acting as a co-solvent for the TPPO; proceed to Protocol B.

• Filtration: Pass the suspension through a short plug of silica gel (approx. 2 inches) on a sintered glass funnel. Wash the plug with cold hexanes.

• Isolation: Concentrate the filtrate to yield the purified alkene.

Protocol B: Zinc Chloride (ZnCl₂) Precipitation

Best for polar alkenes or reactions conducted in polar solvents.

Mechanism: Anhydrous ZnCl₂ coordinates with TPPO to form an insoluble 1:2 complex in polar media .

• Dissolution: Dissolve the crude Wittig mixture in a minimum volume of warm ethanol.

• Reagent Preparation: Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol.

• Complexation: Add the ZnCl₂ solution dropwise to the crude mixture at room temperature, targeting a 2:1 molar ratio of ZnCl₂ to the theoretical yield of TPPO.

• Induction: Stir vigorously. Scrape the inside of the flask with a glass rod to provide nucleation sites.

  • Self-Validation Checkpoint: A dense, white precipitate of ZnCl₂(TPPO)₂ will form within 30 minutes. If no precipitate forms, ensure your ZnCl₂ is strictly anhydrous, as water outcompetes TPPO for zinc coordination.

• Filtration: Filter the complex via vacuum filtration and discard the solid.

• Polishing: Concentrate the filtrate, slurry the residue in acetone (to crash out any excess unreacted ZnCl₂), filter once more, and concentrate to isolate the product.

Protocol C: Magnesium Chloride (MgCl₂) Wet Milling

Best for large-scale (kilogram) process chemistry.

Mechanism: Solid MgCl₂ reacts with solvated TPPO. Because the reaction occurs at the solid-liquid interface, high-shear wet milling continuously regenerates the MgCl₂ surface, preventing passivation and driving the complexation to completion .

• Solvent Exchange: Dissolve the crude reaction mass in toluene (approx. 0.2 M concentration of TPPO).

• Reagent Addition: Charge the reactor with 1.5 equivalents of solid anhydrous MgCl₂.

• Wet Milling: Engage the high-shear wet mill or overhead stirrer at maximum safe RPM.

  • Self-Validation Checkpoint: Monitor the reaction via inline IR spectroscopy (tracking the P=O stretch) or HPLC. The TPPO signal should decay linearly over 1–2 hours.

• Filtration: Filter the insoluble MgCl₂(TPPO) complex through a filter press or Celite pad. Wash the cake with fresh toluene.

• Isolation: Concentrate the organic filtrate to recover the highly pure product.

Decision Matrix Visualization

Use the following logical workflow to determine the optimal TPPO removal strategy for your specific propyltriphenylphosphonium reaction.

Decision matrix for selecting a triphenylphosphine oxide (TPPO) removal strategy.

References

• Tamboli, Y., & Kashid, B. B. "Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature." ACS Omega, 2021. URL:[Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents." The Journal of Organic Chemistry, 2017. URL:[Link]

• Handore, K. L., et al. "Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling." Organic Process Research & Development, 2024. URL:[Link]

Technical Support Center: Minimizing E-Alkene Formation with Propylidenetriphenylphosphorane

Welcome to the Technical Support Center for Wittig olefination troubleshooting. This guide is engineered for researchers, synthetic chemists, and drug development professionals utilizing the non-stabilized ylide, propylidenetriphenylphosphorane, to synthesize Z-alkenes.

Below, we dissect the mechanistic causality of stereoselectivity loss, provide a diagnostic matrix for reaction failures, and outline a self-validating, field-proven protocol to maximize Z-alkene formation.

Part 1: Mechanistic Causality – The Origin of Stereoselectivity

Propylidenetriphenylphosphorane is a non-stabilized ylide . Under strictly kinetic control, its reaction with an aldehyde proceeds via an early, puckered transition state that minimizes 1,2- and 1,3-steric interactions, irreversibly forming a cis-oxaphosphetane intermediate[1]. This intermediate undergoes rapid cycloreversion to yield the desired Z-alkene[2].

E-alkene formation is a symptom of the reaction deviating from kinetic control into thermodynamic equilibration. The primary culprit is the presence of lithium salts (e.g., from using n -BuLi or LiHMDS). Lithium cations ( Li+ ) strongly coordinate to the oxygen atom of the oxaphosphetane intermediate. This coordination lowers the activation energy for "Wittig reversal"—the cleavage of the oxaphosphetane back into the starting ylide and aldehyde[2]. This reversibility allows the system to equilibrate toward the thermodynamically more stable trans-oxaphosphetane, which ultimately collapses into the unwanted E-alkene[3].

Mechanistic divergence in the Wittig reaction highlighting Li+ induced E-alkene formation.

Part 2: Diagnostic Troubleshooting Matrix

When your NMR spectra reveal an unacceptable E-alkene integration, consult the quantitative matrix below to diagnose the root cause of the stereochemical leak.

Table 1: Quantitative Impact of Reaction Conditions on Z:E Selectivity

Base / Condition	Dominant Cation	Temp (Addition)	Expected Z:E Ratio	Diagnostic Verdict
n -BuLi in THF	Li+	0 °C	~ 60:40	Poor: High Li+ promotes Wittig reversal.
LiHMDS in THF	Li+	-78 °C	~ 75:25	Suboptimal: Low temp helps, but Li+ still interferes.
NaHMDS in THF	Na+	-78 °C	> 95:5	Optimal: Na+ does not strongly coordinate (Salt-Free proxy).
KHMDS in Toluene	K+	-78 °C	> 98:2	Optimal: Bulky K+ in non-polar solvent maximizes kinetic control.

Part 3: Optimized "Salt-Free" Experimental Protocol

To consistently achieve >95% Z-selectivity, you must employ a "salt-free" methodology. Modern protocols utilize sodium hexamethyldisilazide (NaHMDS) or potassium hexamethyldisilazide (KHMDS), as Na+ and K+ do not coordinate strongly enough to induce Wittig reversal[4]. The following protocol uses NaHMDS and triphenylpropylphosphonium bromide[5].

Optimized salt-free experimental workflow for maximizing Z-alkene selectivity.

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Salt Suspension: Add triphenylpropylphosphonium bromide (1.1 equiv) to the flask. Suspend in anhydrous, degassed THF to achieve a concentration of 0.1 M to 0.2 M.

• Base Addition: Cool the suspension to 0 °C. Dropwise, add NaHMDS (1.0 equiv, 1.0 M in THF).

  • Causality Note: Using exactly 1.0 equiv of base prevents excess unreacted NaHMDS from enolizing the aldehyde in step 6.

• Ylide Generation (Self-Validation): Remove the ice bath and stir at room temperature for 1 hour. The solution will turn a vibrant, deep red/orange. This color change is a self-validating indicator of successful propylidenetriphenylphosphorane generation.

• Thermal Arrest: Cool the ylide solution strictly to -78 °C using a dry ice/acetone bath. Allow 15 minutes for complete thermal equilibration.

• Aldehyde Addition: Dissolve the target aldehyde (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise down the side of the flask over 10-15 minutes.

  • Causality Note: Addition at -78 °C ensures the reaction remains under strict kinetic control, trapping the cis-oxaphosphetane before any thermal energy can trigger reversibility[5].

• Quench: Stir at -78 °C for 30 minutes, then quench cold by adding saturated aqueous NH4​Cl . Only after quenching should you remove the cold bath and allow the mixture to warm to room temperature for standard aqueous workup.

Part 4: Deep-Dive FAQs

Q: My Z:E ratio is still 85:15 even with NaHMDS. How can I push it >95%? A: Ensure your THF is rigorously dry and free of coordinating impurities. If moisture is ruled out, try switching the solvent to toluene and the base to KHMDS. The larger K+ cation in a non-polar solvent like toluene further suppresses any cation-oxaphosphetane coordination, maximizing kinetic Z-selectivity.

Q: Can I use n -BuLi if I add HMPA or DMPU? A: While additives like HMPA strongly solvate Li+ , effectively creating a "pseudo-salt-free" environment that restores some Z-selectivity, HMPA is highly toxic and carcinogenic. Switching to NaHMDS is safer, more operationally simple, and generally provides superior Z-selectivity without the need for toxic additives.

Q: The ylide color faded immediately upon adding the aldehyde, but my overall yield is very low. What happened? A: Non-stabilized ylides are highly basic. If your aldehyde has acidic α -protons, the ylide may be acting as a base (causing enolization) rather than a nucleophile. To mitigate this, ensure the aldehyde is added very slowly at -78 °C, or consider inverse addition (adding the ylide solution dropwise to the aldehyde).

Q: Does the choice between triphenylpropylphosphonium bromide and iodide matter? A: Both work well for generating the ylide. However, the bromide salt is often preferred because the byproduct, sodium bromide ( NaBr ), is less soluble in THF than sodium iodide ( NaI ). The precipitation of NaBr physically removes the salt from the reaction sphere, further driving the system toward a true "salt-free" state[5].

References

• Reactivity and Selectivity in the Wittig Reaction: A Computational Study.
• Unequivocal Experimental Evidence for a Unified Lithium Salt-Free Wittig Reaction Mechanism for All Phosphonium Ylide Types.Journal of the American Chemical Society.
• Dissection of the Mechanism of the Wittig Reaction.The Journal of Organic Chemistry.
• (Ethoxycarbonylmethyl)triphenylphosphonium bromide | 1530-45-6.Benchchem.
• Stereoselective synthesis of (Z)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (Ethoxycarbonylmethyl)triphenylphosphonium bromide | 1530-45-6 | Benchchem [benchchem.com]
• 5. (PDF) Stereoselective synthesis of (Z)-13-hexadecen-11-yn-1-yl acetate, the major component of the sex pheromone of the pine processionary moth (Thaumetopoea pityocampa) [academia.edu]

Technical Support Center: Overcoming Steric Hindrance in Propyltriphenylphosphonium Cross-Coupling

Welcome to the Application Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals facing bottlenecks when attempting cross-coupling reactions with sterically hindered phosphonium salts—specifically, propyltriphenylphosphonium derivatives.

Here, we bypass basic theory and dive directly into the causality of steric failures, providing field-proven troubleshooting steps, self-validating protocols, and mechanistic insights to rescue your synthetic workflows.

Part 1: The Causality of Steric Hindrance (Expertise & Experience)

Why is propyltriphenylphosphonium notoriously difficult to cross-couple? The triphenylphosphonium group ( −P+Ph3​ ) is exceptionally bulky. When coupled with an alpha-aliphatic chain (like a propyl group), the phosphorus center becomes highly shielded[1].

In traditional palladium-catalyzed cross-coupling, the catalytic cycle relies on the two-electron oxidative addition of the metal into the C–P bond. However, the severe steric clash between the ligands on the palladium catalyst and the bulky PPh3​ moiety on the substrate raises the activation energy barrier to an insurmountable level, stalling the reaction[2].

To overcome this, modern methodologies abandon traditional two-electron oxidative addition. Instead, they leverage Single-Electron Transfer (SET) pathways. This is achieved either through transition-metal-free Frustrated Ion Pair (FIP) mechanisms[3] or via Nickel catalysis, where Nickel's smaller atomic radius and radical-friendly nature allow it to access the hindered C(sp3)–P bond[4].

Part 2: Troubleshooting Guides & FAQs

Q: My Pd-catalyzed Suzuki coupling with propyltriphenylphosphonium yields only unreacted starting material. How do I force the C-P activation? A: Abandon Palladium. The steric bulk of the triphenylpropyl group prevents Pd insertion. Switch to a Nickel-catalyzed reductive cross-coupling[4]. Nickel is smaller, more nucleophilic, and readily undergoes single-electron transfer (SET) to activate the sterically hindered C-P bond. We recommend using NiBr2​⋅diglyme with a bipyridine ligand and a Manganese reductant.

Q: I am attempting a transition-metal-free cross-electrophile coupling (XEC) of propyltriphenylphosphonium with an alkyl halide, but I only isolate the phosphorus ylide. What went wrong? A: Ylide formation is actually the first necessary step of the successful pathway! The issue is that your base is likely not sterically hindered enough to form the required Frustrated Ion Pair (FIP) . If you use a standard base, it simply deprotonates the salt to a stable ylide. By switching to a highly sterically encumbered base like LiHMDS, the base cannot strongly coordinate to the alpha-alkylated intermediate. This steric clash (the FIP) forces an unusual single-electron transfer event, cleaving the C-P bond to generate the necessary alkyl radical for C(sp3)-C(sp3) coupling[3].

Q: Why is Lithium crucial in the HMDS base for the FIP mechanism? Can I substitute it with KHMDS or NaHMDS? A: Lithium is absolutely critical. The formation of the strong, insoluble Li-X salt (where X is the halide from your electrophile) provides the thermodynamic driving force for the salt metathesis step that precedes the SET[5]. Substituting with KHMDS or NaHMDS drastically reduces the yield because they fail to provide this specific thermodynamic sink.

Part 3: Data Presentation

Understanding the exact steric threshold of your base is critical for the transition-metal-free C(sp3)-C(sp3) coupling. The table below illustrates why LiHMDS is the exclusive choice for overcoming the propyltriphenylphosphonium steric barrier.

Table 1: Effect of Base Steric Bulk on C(sp3)-C(sp3) Cross-Coupling Yield

Base Reagent	Base Steric Profile	C-P Bond Cleavage Observed?	Cross-Coupling Yield (%)	Causality / Mechanism
NaOMe	Small	No	0%	Forms stable ylide; no steric clash to force SET.
KOtBu	Medium	Minimal	<5%	Insufficient bulk; coordinates too tightly to intermediate.
NaHMDS	Bulky	Yes	15%	FIP forms, but lacks the thermodynamic driving force of Li.
KHMDS	Bulky	Yes	22%	FIP forms, but K-X salt precipitation is less favorable.
LiHMDS	Highly Bulky	Yes (Rapid SET)	84%	Perfect FIP formation; Li-X precipitation drives SET[5].

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol A: Transition-Metal-Free Cross-Electrophile Coupling (FIP Mechanism)

Reference Methodology based on Morandi Group XEC protocols[3].

• Self-Validating Step: The reaction must transition from a clear suspension to a distinct yellow/orange solution upon LiHMDS addition (confirming ylide formation), followed later by the precipitation of white LiX salts. If no precipitate forms, salt metathesis has failed.

Step-by-Step Workflow:

• Preparation: In an argon-filled glovebox, add propyltriphenylphosphonium bromide (0.2 mmol, 1.0 equiv) to an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar.

• Solvent Addition: Suspend the salt in anhydrous, strictly degassed THF (2.0 mL) to prevent radical quenching by ambient O2​ .

• Ylide Generation: Dropwise add LiHMDS (1.0 M in THF, 2.5 equiv). Validation: Observe immediate color change to yellow/orange.

• Electrophile Addition: Add the unactivated alkyl iodide electrophile (1.5 equiv).

• Reaction: Seal the tube, remove from the glovebox, and stir at 60 °C for 16 hours. Validation: A white precipitate (LiBr/LiI) will form as the FIP SET mechanism proceeds.

• Quenching & Workup: Cool to room temperature, quench with saturated aqueous NH4​Cl (2 mL), and extract with ethyl acetate (3 × 5 mL). Concentrate for purification via flash chromatography.

Protocol B: Nickel-Catalyzed Reductive C(sp2)-C(sp3) Cross-Coupling

Reference Methodology for overcoming Pd-insertion failure[4].

• Self-Validating Step: The reduction of the Ni(II) precatalyst to the active Ni(0) species by the Manganese reductant is visually confirmed by a shift from a pale green suspension to a dark, homogeneous solution.

Step-by-Step Workflow:

• Reagent Loading: In a glovebox, charge a vial with propyltriphenylphosphonium iodide (1.0 equiv), aryl triflate (1.5 equiv), NiBr2​⋅diglyme (10 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 15 mol%), and Mn powder (3.0 equiv).

• Solvent: Add anhydrous N,N-dimethylacetamide (DMA, 0.1 M).

• Activation: Stir vigorously at 80 °C for 12 hours. Validation: The Mn powder must visibly disperse and the solution darken, indicating the active Ni(0)/Ni(I) catalytic cycle is engaging the sterically hindered C-P bond.

• Workup: Filter the mixture through a short pad of Celite to remove unreacted Mn and precipitated salts. Wash with EtOAc, concentrate, and purify via silica gel chromatography.

Part 5: Mandatory Visualizations

Mechanistic Pathway: Frustrated Ion Pair (FIP) SET

Fig 1. Frustrated Ion Pair (FIP) SET mechanism overcoming steric hindrance in phosphonium coupling.

Troubleshooting Workflow for Steric Failures

Fig 2. Troubleshooting workflow for diagnosing and resolving steric failures in cross-coupling.

References

• Roediger, S., Boehm, P., & Morandi, B. "Frustrated Ion Pair-Enabled Cross-Electrophile Coupling of Unactivated Alkyl Electrophiles." ChemRxiv / Nature. URL: [Link]

• Ehehalt, L. E., et al. "Nickel-Catalyzed Reductive Csp2–Csp3 Cross Coupling Using Phosphonium Salts." Organic Letters (ACS Publications). URL: [Link]

Sources

• 1. Sterically Hindered Phosphonium Salts: Structure, Properties and Palladium Nanoparticle Stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of C-P bond forming cross-coupling reaction by tetraarylphosphonium salt(TAPS) - International Chemical Congress of Pacific Basin Societies [pacifichem.digitellinc.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Stability of Triphenylpropyl-phosphonium Reagents in Aqueous Media

Welcome to the technical support center for researchers, scientists, and drug development professionals working with triphenylpropyl-phosphonium and related reagents. This guide provides in-depth troubleshooting advice and frequently asked questions to address challenges encountered when using these compounds in aqueous environments. Our focus is on providing practical, field-proven insights grounded in established scientific principles to enhance the stability and success of your experiments.

Introduction: The Challenge of Aqueous Stability

Triphenylpropyl-phosphonium and its derivatives are invaluable tools, particularly for their use as lipophilic cations to target mitochondria in drug delivery and diagnostics.[1] Their application in biological systems necessitates their use and stability in aqueous media. However, the inherent reactivity of the phosphonium ylide, the active species in reactions like the Wittig olefination, with water presents a significant challenge. This guide will equip you with the knowledge to mitigate these stability issues and achieve reliable, reproducible results.

The primary degradation pathway for phosphonium salts under aqueous alkaline conditions is hydrolysis, which leads to the formation of triphenylphosphine oxide and the corresponding hydrocarbon.[2][3] For phosphonium ylides, this process can be even more rapid. Understanding and controlling this degradation is paramount.

Frequently Asked Questions (FAQs)

Q1: Why is my triphenylpropyl-phosphonium reagent degrading in my aqueous buffer?

A1: The degradation of your phosphonium reagent in aqueous buffer is likely due to hydrolysis. The phosphorus center is electrophilic and susceptible to nucleophilic attack by water or hydroxide ions. This is particularly pronounced under neutral to alkaline pH conditions, where the concentration of the more nucleophilic hydroxide ion is higher. The process involves the formation of a hydroxyphosphorane intermediate, which then decomposes to the highly stable triphenylphosphine oxide and propane.[4][5]

Q2: Can I perform a Wittig reaction using a triphenylpropyl-phosphonium reagent in water?

A2: Yes, it is possible, particularly with stabilized ylides. Traditional Wittig reactions often call for strictly anhydrous conditions. However, recent methodologies have demonstrated the feasibility of conducting Wittig reactions in aqueous media, which can offer environmental benefits and, in some cases, rate enhancement.[6][7] The key is to use a "one-pot" approach where the phosphonium ylide is generated in situ in the presence of the aldehyde. This is typically achieved with a mild base, such as sodium bicarbonate, in a saturated aqueous solution.[8][9] This method is most successful for stabilized ylides where the carbanion is stabilized by an adjacent electron-withdrawing group.

Q3: What are "stabilized" versus "unstabilized" ylides, and why does it matter for aqueous stability?

A3: The stability of the ylide is determined by the substituents on the carbon atom bearing the negative charge.

• Stabilized Ylides: These have an electron-withdrawing group (e.g., ester, ketone, nitrile) attached to the carbanion. This group delocalizes the negative charge through resonance, making the ylide less basic and more stable. Stabilized ylides are more tolerant of protic solvents like water and are the preferred choice for aqueous Wittig reactions.[10]

• Unstabilized Ylides: These have alkyl or aryl groups attached to the carbanion, which do not significantly delocalize the charge. These ylides are much stronger bases and highly reactive, making them prone to rapid protonation and subsequent decomposition by water.[11]

The use of stabilized ylides is crucial for successful Wittig reactions in aqueous media as they can be generated in situ with mild bases and have a lower propensity for hydrolysis.[9]

Q4: I've heard that certain additives can improve the stability and yield of aqueous Wittig reactions. Which ones should I consider?

A4: The addition of certain salts can have a beneficial effect on the outcome of aqueous Wittig reactions. Lithium salts, such as lithium chloride (LiCl), have been shown to improve reaction yields.[6] It is proposed that the lithium cation can stabilize the phosphorane intermediate, thereby preventing the ylide from reacting with water. Benzoic acid has also been reported to enhance both the yield and the E/Z selectivity of the reaction.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield in Aqueous Wittig Reaction	1. Ylide Hydrolysis: The generated ylide is decomposing in the aqueous medium before it can react with the aldehyde.[4] 2. Use of an Unstabilized Ylide: Unstabilized ylides are generally not suitable for aqueous conditions. 3. Insufficient Mixing: In heterogeneous aqueous reactions, poor mixing can limit the interaction between reactants.[12]	1. Use a One-Pot Protocol: Employ a one-pot method with a mild base like NaHCO3 to generate the ylide in situ.[7][8] This ensures the aldehyde is present to react with the ylide as it is formed. 2. Ensure Ylide is Stabilized: Confirm that your phosphonium salt will form a stabilized ylide (i.e., has an adjacent electron-withdrawing group). 3. Vigorous Stirring: Ensure efficient stirring to maximize the surface area between the organic and aqueous phases.
Formation of Triphenylphosphine Oxide as the Main Product	Hydrolysis of the Phosphonium Salt/Ylide: This is the primary degradation pathway in aqueous media, especially under alkaline conditions.[2]	1. Control pH: If possible, conduct the reaction under mildly acidic to neutral conditions if the reaction allows. For Wittig reactions requiring a base, use a mild base and the one-pot approach to minimize the lifetime of the free ylide. 2. Add Stabilizing Agents: Consider the addition of LiCl to the reaction mixture.[6]
Inconsistent Results Between Batches	1. Purity of Starting Materials: Impurities in the phosphonium salt or aldehyde can interfere with the reaction. 2. Age of Base: An old or improperly stored base (e.g., NaH for traditional Wittig) can be less effective.[13]	1. Purify Starting Materials: Recrystallize the phosphonium salt and distill the aldehyde if necessary.[14] 2. Use Fresh Base: Ensure the base is fresh and active. For aqueous reactions, prepare a fresh saturated solution of NaHCO3.
Degradation of Triphenylpropyl-phosphonium Conjugates in Stock Solutions	Solvent Effects: The presence of co-solvents like DMSO in aqueous alkaline buffers can accelerate the degradation of some triphenylphosphonium conjugates.[15]	1. Avoid DMSO in Alkaline Buffers: If possible, use alternative co-solvents or prepare fresh solutions immediately before use. 2. Use a Chelating Agent: For triphenylphosphonium (TPP+) moieties, the addition of Diethylenetriaminepentaacetic acid (DTPA) can form a protective noncovalent complex, preventing degradation.[16][17]

Experimental Protocols

Protocol 1: Synthesis of (3-Bromopropyl)triphenylphosphonium bromide

This protocol can be adapted for the synthesis of triphenylpropyl-phosphonium bromide by using 1,3-dibromopropane.

Materials:

• Triphenylphosphine

• 1,3-Dibromopropane

• Xylene (anhydrous)

Procedure:

• In a three-necked flask equipped with a stirrer, condenser, and addition funnel, charge 500 mL of xylene and 100 g of triphenylphosphine.

• Slowly add 77 g of 1,3-dibromopropane to the stirred solution at 130 °C.

• Heat the mixture at 130 °C for 20 hours.

• Cool the resulting suspension and filter to collect the (3-bromopropyl)triphenylphosphonium bromide precipitate.[18]

Protocol 2: One-Pot Aqueous Wittig Reaction with a Stabilized Ylide

This protocol describes a general procedure for performing a Wittig reaction in an aqueous medium using in situ ylide generation.[7][8]

Materials:

• Triphenylphosphine

• Appropriate α-bromoester (e.g., methyl bromoacetate)

• Aldehyde

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Diethyl ether for extraction

Procedure:

• In a round-bottom flask or vial with a magnetic stir bar, add triphenylphosphine (1.4 mmol).

• Add 5 mL of saturated aqueous NaHCO3 solution and stir vigorously for 1 minute to form a suspension.

• To the suspension, add the α-bromoester (1.6 mmol) followed by the aldehyde (1.0 mmol).

• Stir the reaction mixture vigorously at room temperature for 1-3 hours. Monitor the reaction by TLC.

• After completion, quench the reaction with 1.0 M H2SO4 until the solution is acidic.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualization of Key Processes

Hydrolysis of a Phosphonium Ylide

The following diagram illustrates the degradation pathway of a phosphonium ylide in the presence of water to form triphenylphosphine oxide and a hydrocarbon.

Caption: Hydrolysis pathway of a phosphonium ylide.

One-Pot Aqueous Wittig Reaction Workflow

This diagram outlines the key steps in the one-pot aqueous Wittig reaction.

Caption: Workflow for a one-pot aqueous Wittig reaction.

Quantitative Data Summary

The following table summarizes the effect of additives on the yield and E/Z ratio of the Wittig reaction between o-anisaldehyde and methoxycarbonylmethylenetriphenylphosphorane in water, as reported by El-Batta et al. (2007).[6]

Additive (10 mol %)	Yield (%)	E/Z Ratio
None	68	94:6
Benzoic Acid	85	98:2
LiCl	82	95:5

References

• Synthesis of (3-bromopropyl)triphenylphosphonium bromide. Molbase. [Link]

• El-Batta, A., Jiang, C., Zhao, W., Anness, R., Cooksy, A. L., & Bergdahl, M. (2007). Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. Synthesis of α,β-Unsaturated Esters from Mixing Aldehydes, α-Bromoesters, and Ph3P in Aqueous NaHCO3. The Journal of Organic Chemistry, 72(14), 5244–5259. [Link]

• Synthesis of triphenyl(propyl-3-hydrogen sulfate)phosphonium bromide ([TPPHSP]Br) as green, efficient, and reusable ionic liquid catalyst. ResearchGate. [Link]

• Robertson, F. J. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education, 4(5), 101-106. [Link]

• An NMR study of the structure and reactivity of phosphonium ylides stabilized by a carbonyl function. Can. J. Chem. 61, 1053 (1983). [Link]

• El-Batta, A., Jiang, C., Zhao, W., Anness, R., Cooksy, A. L., & Bergdahl, M. (2007). Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. Synthesis of α,β-Unsaturated Esters from Mixing Aldehydes, α-Bromoesters, and Ph3P in Aqueous NaHCO3. The Journal of Organic Chemistry, 72(14), 5244–5259. [Link]

• Schnell, A., & Tebby, J. C. (1977). Mechanism of hydrolysis of phosphonium salts and ylides. Journal of the Chemical Society, Perkin Transactions 1, 16, 1883. [Link]

• Leung, S. H., & Angel, S. A. (2016). Water Mediated Wittig Reactions of Aldehydes in the Teaching Laboratory: Using Sodium Bicarbonate for the in Situ Formation of Stabilized Ylides. Journal of Chemical Education, 93(8), 1454-1458. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Varakutin, A. E., Shinkarev, I. Y., Muravsky, E. A., Nasyrova, D. I., Samigullina, A. I., Semenova, M. N., & Semenov, V. V. (2022). Synthesis and Antiproliferative Activity of Triphenylphosphonium Derivatives of Natural Allylpolyalkoxybenzenes. ACS Omega, 7(5), 4349–4363. [Link]

• Varakutin, A. E., Shinkarev, I. Y., Muravsky, E. A., Nasyrova, D. I., Samigullina, A. I., Semenova, M. N., & Semenov, V. V. (2022). Synthesis and Antiproliferative Activity of Triphenylphosphonium Derivatives of Natural Allylpolyalkoxybenzenes. ACS Omega, 7(5), 4349–4363. [Link]

• Byrne, P. A., & Gilheany, D. G. (2016). The Mechanism of Phosphonium Ylide Alcoholysis and Hydrolysis: Concerted Addition of the O-H Bond Across the P=C Bond. Chemistry, 22(27), 9140-54. [Link]

• Synthesis and transformations of triphenylpropargylphosphonium bromide. ResearchGate. [Link]

• Byrne, P. A., & Gilheany, D. G. (2016). The Mechanism of Phosphonium Ylide Alcoholysis and Hydrolysis: Concerted Addition of the O-H Bond Across the P=C bond. CORA, University College Dublin. [Link]

• Ylide. Wikipedia. [Link]

• Schnell, A., Dawber, J. G., & Tebby, J. C. (1976). The mechanism of hydrolysis of phosphonium ylides. Journal of the Chemical Society, Perkin Transactions 2, (5), 633-636. [Link]

• Schnell, A., & Tebby, J. C. (1977). Mechanism of hydrolysis of phosphonium salts and ylides. Journal of the Chemical Society, Perkin Transactions 1, 1883-1886. [Link]

• Phosphonium salts and P-ylides. IRIS. [Link]

• I have a problem in witting reaction product ? ResearchGate. [Link]

• Byrne, P., & Gilheany, D. (2013). New clarity in the mechanism for lithium salt-free Wittig reactions. RSC Blogs. [Link]

• Weigand, J. J., & Kroner, F. (2017). Phosphorus-ylides: powerful substituents for the stabilization of reactive main group compounds. Dalton transactions, 46(31), 10134–10147. [Link]

• One‐Pot Wittig Reactions in Aqueous Media: A Rapid and Environmentally Benign Synthesis of α,β‐Unsaturated Carboxylic Esters and Nitriles. ResearchGate. [Link]

• Gruenwald, H. K., & Kerns, R. J. (2022). Stability of Phenyl-Modified Triphenylphosphonium Conjugates and Interactions with DTPA. ACS Omega, 7(51), 48332-48339. [Link]

• My phosphonium salt forming reaction (Ph3P + primary R-Br or R-I) produces a major impurity (about 30%) and I can't figure out how to improve this reaction. Any Ideas? Reddit. [Link]

• Gruenwald, H. K., & Kerns, R. J. (2022). Stability of Phenyl-Modified Triphenylphosphonium Conjugates and Interactions with DTPA. ACS Omega, 7(51), 48332-48339. [Link]

• McCrimmon, K., Smith, B., & Warwick, P. (2007). Degradation of tetraphenylphosphonium bromide at high pH and its effect on radionuclide solubility. Chemosphere, 66(3), 543-548. [Link]

• Degradation of tetraphenylphosphonium bromide at high pH and its effect on radionuclide solubility. ResearchGate. [Link]

• Wittig Reaction: Mechanism, Steps & Key Examples Explained. Vedantu. [Link]

• Binding interaction of DTPA with xTPP + conjugates as demonstrated by NMR. ResearchGate. [Link]

• Thermal Stability of Highly Fluorinated Phosphonium Salts. TA Instruments. [Link]

• Wittig Reaction. Dalal Institute. [Link]

• Thermal Decomposition of Triphenylphosphonium Alkyl Ester Salts. ResearchGate. [Link]

• pH-Dependent Degradation of T3P-Related Byproducts. ResearchGate. [Link]

• One‐Pot Wittig Reactions in Aqueous Media: A Rapid and Environmentally Benign Synthesis of α,β‐Unsaturated Carboxylic Esters and Nitriles. Taylor & Francis Online. [Link]

• Ashenhurst, J. (2018). Wittig Reaction: Examples and Mechanism. Master Organic Chemistry. [Link]

• The Wittig Reaction: Synthesis of Alkenes. University of Missouri–St. Louis. [Link]

• Mowry, E., & Njardarson, J. T. (2014). Green Aqueous Wittig Reaction: Teaching Green Chemistry in Organic Teaching Laboratories. Journal of Chemical Education, 91(4), 572-575. [Link]

• Szymańska, E., & Gierlich, P. (2018). Sterically Hindered Phosphonium Salts: Structure, Properties and Palladium Nanoparticle Stabilization. Molecules, 23(11), 2911. [Link]

• Wintersteen, S., & Venkitachalam, S. Comparison of Traditional and Alternative Wittig Reactions. Delaware Valley University. [Link]

• Kerns, R. J., et al. (2021). A Novel Triphenylphosphonium Carrier to Target Mitochondria without Uncoupling Oxidative Phosphorylation. Journal of Medicinal Chemistry, 64(1), 533-553. [Link]

• Synthesis and stability studies of Ga‐67 labeled phosphonium salts. SciSpace. [Link]

• Mitochondrial-Targeted Triphenylphosphonium-Conjugated Ionophores with Enhanced Cytotoxicity in Cancer Cells. MDPI. [Link]

• Brown, S. E., et al. (2019). Selective Delivery of Dicarboxylates to Mitochondria by Conjugation to a Lipophilic Cation via a Cleavable Linker. ACS Chemical Biology, 14(6), 1147-1153. [Link]

• Preparation of a Z-Iodoalkene through Stork-Zhao-Wittig Olefination, Stereo-retentive Lithium-iodine Exchange and. Organic Syntheses. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. The mechanism of hydrolysis of phosphonium ylides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
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• 6. Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
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• 18. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

Comparing mitochondrial uptake: Phosphonium, triphenylpropyl- vs tetraphenylphosphonium

As a Senior Application Scientist specializing in mitochondrial bioenergetics and targeted drug delivery, I frequently encounter a critical design fork in vector engineering: selecting the optimal lipophilic cation. While both Tetraphenylphosphonium (TPP+) and Triphenylpropylphosphonium (TPPP) leverage the mitochondrial membrane potential ( ΔΨm​ ) for cellular uptake, their structural divergence—aryl symmetry versus alkyl asymmetry—profoundly dictates their membrane permeability, accumulation limits, and off-target toxicity.

This guide provides an objective, data-driven comparison of TPP+ and TPPP, unpacking the physical causality behind their behavior and detailing self-validating experimental workflows to quantify their performance.

Mechanistic Causality: The Physics of Mitochondrial Translocation

The fundamental mechanism driving lipophilic cations into the mitochondrial matrix is electrophoretic accumulation. The inner mitochondrial membrane (IMM) maintains a highly negative resting potential ( ΔΨm​ of -150 to -180 mV), which acts as a Nernstian vacuum for positively charged molecules[1].

However, the efficiency and safety of this translocation depend entirely on the molecule's ability to cross the hydrophobic lipid bilayer without disrupting it.

• Tetraphenylphosphonium (TPP+): The Symmetrical Gold Standard TPP+ features four identical phenyl rings, creating a highly symmetrical molecule where the positive charge is extensively delocalized across the aromatic system. This delocalization significantly lowers the Born energy barrier (the electrostatic energy required to move a charged ion from an aqueous environment into a low-dielectric lipid environment)[2]. Because it slips through the membrane with minimal resistance, TPP+ is highly stable and is widely used as an inert probe for measuring ΔΨm​ and imaging tumors[3][4].

• Triphenylpropylphosphonium (TPPP): The Alkyl Perturbator TPPP replaces one phenyl ring with an aliphatic propyl chain. While this alkyl modification increases overall lipophilicity—theoretically enhancing initial membrane partitioning—it breaks the charge symmetry[5]. More critically, the alkyl chain acts as a hydrophobic anchor. Instead of cleanly translocating into the matrix, alkyltriphenylphosphoniums have a higher propensity to intercalate into the IMM's hydrophobic core. This insertion can facilitate proton leak (uncoupling of oxidative phosphorylation), a toxic effect that scales with the length of the alkyl chain[6].

Mitochondrial uptake dynamics of TPP+ vs. TPPP across the inner mitochondrial membrane.

Comparative Performance Data

To objectively evaluate these vectors, we must look at their structural impact on biological performance. The table below summarizes the quantitative and qualitative differences between the two cations.

Parameter	Tetraphenylphosphonium (TPP+)	Triphenylpropylphosphonium (TPPP)
Structural Motif	Symmetrical tetra-aryl	Asymmetrical alkyl-aryl
Charge Delocalization	Highly delocalized (Low Born Energy)	Localized distortion near alkyl chain
Membrane Permeability	High (Rapid translocation)	Moderate (Steric hindrance / Anchoring)
Mitochondrial Uncoupling	Minimal at standard probe concentrations	Moderate (Alkyl chain facilitates proton leak)
Primary Application	ΔΨm​ quantification, tumor imaging	Precursor synthesis, targeted cargo delivery

Self-Validating Experimental Workflows

A common pitfall in mitochondrial vector development is conflating non-specific lipid binding with true matrix accumulation. To establish absolute trustworthiness in your data, experimental protocols must be designed as self-validating systems.

Protocol 1: Real-Time Quantification of ΔΨm​ -Driven Uptake

Causality: We utilize an Ion-Selective Electrode (ISE) because it provides continuous, non-destructive monitoring of extramitochondrial cation depletion, allowing for precise real-time kinetic mapping[7].

• Calibration: Suspend isolated mitochondria (e.g., 1 mg protein/mL) in a respiration buffer (KCl-based, pH 7.2). Insert a TPP+-selective electrode and a reference electrode. Calibrate the system by adding known, sequential aliquots (e.g., 1 µM) of TPP+ or TPPP.

• Mitochondrial Energization: Introduce 5 mM succinate (a Complex II respiratory substrate). The electrode will immediately register a drop in external cation concentration as the generated ΔΨm​ drives the cations into the matrix.

• The Self-Validation Step (FCCP Challenge): Introduce 1 µM of the protonophore FCCP. FCCP collapses the proton gradient, destroying ΔΨm​ . If the probe was genuinely sequestered via Nernstian forces, the collapse will trigger a rapid, near-complete efflux of the cation back into the buffer[3][8]. Failure to efflux indicates the probe is trapped in the lipid bilayer rather than accumulated in the matrix.

Self-validating experimental workflow for quantifying ΔΨm​ -dependent mitochondrial uptake.

Protocol 2: Respirometric Assessment of Uncoupling Toxicity

Causality: Alkyl chains can act as proton shuttles or disrupt lipid packing, leading to toxicity. By measuring "State 4" respiration (oxygen consumption independent of ATP synthesis), we isolate and quantify this off-target proton leak[6].

• Establish Basal Leak: Place isolated mitochondria in a Clark-type oxygen electrode chamber or a Seahorse XF Analyzer. Add succinate to stimulate respiration, followed by oligomycin (an ATP synthase inhibitor) to establish State 4 respiration.

• Vector Titration: Sequentially titrate increasing concentrations (1 to 50 µM) of TPP+ or TPPP into the chamber.

• Data Interpretation: Monitor the Oxygen Consumption Rate (OCR). An increase in OCR during State 4 directly correlates to vector-induced uncoupling. TPPP will demonstrate a lower concentration threshold for uncoupling (a steeper OCR spike) compared to the highly stable TPP+, confirming the toxic liability of the alkyl chain[6].

Sources

• 1. Tetraphenylphosphonium as a Novel Molecular Probe for Imaging Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. Beyond the TPP+ “gold standard”: a new generation mitochondrial delivery vector based on extended PN frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monitoring of the mitochondrial and plasma membrane potentials in human fibroblasts by tetraphenylphosphonium ion distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tetraphenylphosphonium as a novel molecular probe for imaging tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. protein.bio.msu.ru [protein.bio.msu.ru]
• 7. A Novel Triphenylphosphonium Carrier to Target Mitochondria without Uncoupling Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buy Propyltriphenylphosphonium bromide | 6228-47-3 [smolecule.com]

Stereoselectivity comparison of Phosphonium, triphenylpropyl- bromide vs iodide

As a Senior Application Scientist, I frequently guide drug development teams through the critical nuances of carbon-carbon bond formation. When synthesizing active pharmaceutical ingredients (APIs) or complex natural products, the stereochemistry of the resulting double bond can dictate the entire molecule's biological efficacy.

The Wittig reaction of unstabilized ylides—specifically propylidenetriphenylphosphorane—with aldehydes is a premier method for synthesizing Z-alkenes. This ylide is generated from either Propyltriphenylphosphonium bromide or Propyltriphenylphosphonium iodide . While the phosphonium core dictates the fundamental reactivity, the choice of halide counterion (Br⁻ vs. I⁻) and the base used for deprotonation exert a profound influence on the Z/E stereoselectivity.

This guide objectively compares these two reagents, detailing the mechanistic causality behind the "lithium salt effect" and providing self-validating protocols for stereocontrolled synthesis.

Mechanistic Framework: The Lithium Salt Effect & Stereochemical Drift

To understand the performance differences between the bromide and iodide salts, we must examine the causality of the reaction intermediates.

Under strictly "salt-free" conditions (e.g., using sodium hexamethyldisilazide, NaHMDS), the reaction of the unstabilized propyl ylide with an aldehyde proceeds via a concerted [2+2] cycloaddition to form a cis-oxaphosphetane. This step is irreversible, and rapid cycloreversion yields the Z-alkene under [1].

However, when lithium bases (such as n-butyllithium, n-BuLi) are used, the resulting lithium halides (LiBr or LiI) remain dissolved in the reaction mixture. The Li⁺ cation coordinates to the oxygen of the oxaphosphetane intermediate. This coordination weakens the C–O bond, allowing the cis-oxaphosphetane to equilibrate into the more thermodynamically stable trans-oxaphosphetane—a phenomenon defined as [2].

• Bromide (LiBr): Forms a relatively tight, Lewis-acidic complex that strongly promotes stereochemical drift, typically degrading the Z/E ratio to near 60:40 or 50:50 in ethereal solvents like THF.

• Iodide (LiI): The larger, softer iodide anion alters the coordination dynamics. In THF, LiI also promotes drift, sometimes even more effectively than LiBr, allowing for [3] in specific complex substrates. Conversely, if the reaction is performed in a strongly coordinating solvent like DMF, LiI is fully solvated. This suppresses the drift and restores near-exclusive Z-selectivity.

Mechanistic divergence: Kinetic Z-selectivity vs. LiX-induced stereochemical drift.

Comparative Performance Data

The following table summarizes the expected stereochemical outcomes when using either the bromide or iodide salt across different base and solvent systems.

Phosphonium Salt	Base	Solvent	Dominant Isomer	Typical Z:E Ratio	Mechanistic Causality
Propyl...Bromide	NaHMDS	THF	Z-Alkene	> 95:5	Salt-free kinetic control; NaBr precipitates/does not coordinate.
Propyl...Iodide	NaHMDS	THF	Z-Alkene	> 95:5	Salt-free kinetic control; NaI does not induce drift.
Propyl...Bromide	n-BuLi	THF	Mixture	~ 60:40	LiBr induces moderate stereochemical drift.
Propyl...Iodide	n-BuLi	THF	Mixture (E-favored in some)	~ 40:60 to 10:90	LiI strongly promotes equilibration to trans-oxaphosphetane.
Propyl...Iodide	n-BuLi	DMF	Z-Alkene	> 95:5	DMF strongly solvates LiI, mimicking salt-free conditions.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Workflow 1: Highly Z-Selective Olefination (Salt-Free Conditions)

Optimal for standard Z-alkene synthesis using Propyltriphenylphosphonium Bromide.

• Preparation: Flame-dry a Schlenk flask under argon. Add Propyltriphenylphosphonium bromide (1.2 equiv) and anhydrous THF to create a 0.1 M suspension.

• Ylide Generation: Cool the suspension to -78 °C. Dropwise add NaHMDS (1.0 M in THF, 1.15 equiv). The mixture will turn a vibrant orange/red, indicating the formation of the unstabilized ylide. Stir for 30 minutes.

• Aldehyde Addition: Add the target aldehyde (1.0 equiv) dissolved in a minimal amount of THF dropwise to the -78 °C solution.

• Cycloreversion: Maintain at -78 °C for 1 hour to ensure complete[2+2] cycloaddition, then allow the reaction to slowly warm to room temperature over 2 hours to drive cycloreversion.

• Quench & Self-Validation: Quench the reaction with saturated aqueous NH₄Cl and extract with diethyl ether.

  • Validation Check: Analyze the crude mixture via ¹H NMR. The vinylic protons of the Z-alkene will display a coupling constant (J) of ~10–12 Hz. The E-alkene (if present) will show J ~15–18 Hz. Integration of these peaks will confirm a Z:E ratio of >95:5.

Workflow 2: Modulating Z/E Ratio via Lithium Salt Effect

Optimal for accessing E-enriched mixtures using Propyltriphenylphosphonium Iodide.

• Preparation: Suspend Propyltriphenylphosphonium iodide (1.2 equiv) in anhydrous THF under argon at 0 °C.

• Ylide Generation: Add n-BuLi (2.5 M in hexanes, 1.15 equiv) dropwise. Stir for 30 minutes to ensure complete deprotonation. The byproduct LiI remains fully dissolved in the solution.

• Aldehyde Addition: Cool the mixture to -78 °C and add the aldehyde (1.0 equiv).

• Equilibration (Drift): Allow the reaction to warm to room temperature and stir for 4 to 12 hours. The prolonged exposure to LiI at higher temperatures maximizes the stereochemical drift toward the trans-oxaphosphetane.

• Quench & Self-Validation: Quench with deionized water and extract with ethyl acetate.

  • Validation Check: Monitor the crude ¹H NMR. You will observe a significant shift in the vinylic J-coupling integrations, often favoring the E-alkene (J ~15–18 Hz) depending on the steric bulk of the aldehyde substrate.

Strategic Selection Guide

When designing a synthetic route, the choice between the bromide and iodide salt should be dictated by your stereochemical goals and operational constraints:

• Choose Propyltriphenylphosphonium Bromide as your default reagent for general Z-selective Wittig reactions when paired with sodium or potassium bases (NaHMDS, KHMDS). It is the industry standard, typically more cost-effective, and less light-sensitive than the iodide salt.

• Choose Propyltriphenylphosphonium Iodide when specific solvent effects (like the DMF/LiI system) are required to force Z-selectivity, or when you are intentionally exploiting the LiI-driven stereochemical drift to access E-enriched mixtures without resorting to the cryogenic Schlosser modification. Additionally, iodide salts are generally less hygroscopic, making them easier to handle on the benchtop during large-scale manufacturing.

References

• Unequivocal Experimental Evidence for a Unified Lithium Salt-Free Wittig Reaction Mechanism for All Phosphonium Ylide Types Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Wittig Reaction (Mechanisms and Stereochemical Drift) Source: Wikipedia (Chemistry Index) URL:[Link]

• Stereoselective Syntheses of the Antihistaminic Drug Olopatadine and Its E-Isomer Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Safety & Regulatory Compliance

Phosphonium, triphenylpropyl- proper disposal procedures

Comprehensive Operational and Disposal Protocol for Triphenylpropylphosphonium Salts

As a Senior Application Scientist, I recognize that handling specialized organophosphorus reagents like Triphenylpropylphosphonium (typically encountered as a bromide or iodide salt) requires a rigorous, mechanistic approach to laboratory safety. Widely utilized in Wittig reactions for olefin synthesis and as a lipophilic cation for mitochondrial targeting in drug development, this compound presents unique toxicological and environmental challenges.

This guide provides self-validating, step-by-step operational and disposal protocols grounded in chemical causality and regulatory compliance, ensuring your laboratory maintains the highest standards of safety and environmental stewardship.

Chemical Profiling & Hazard Causality

Before handling the compound, it is critical to understand why it is hazardous. Triphenylphosphonium (TPP) derivatives are highly lipophilic cations that readily cross lipid bilayers and accumulate within the mitochondrial matrix, driven by the negative inner mitochondrial membrane potential[1]. While this mechanism is invaluable for targeted drug delivery, it inherently causes severe mitochondrial disruption and toxicity in non-target aquatic organisms if released into the environment. Furthermore, the presence of the halide counterion (bromide/iodide) and the organophosphorus core dictates that improper thermal degradation will release highly toxic and corrosive fumes[2].

Table 1: Quantitative Hazard Profile for Triphenylpropylphosphonium Bromide

Property / Hazard	Value / Classification	Mechanistic Rationale
CAS Number	6228-47-3 (Bromide)	Unique identifier for the primary commercial salt[3].
Molecular Weight	385.28 g/mol	High molecular weight lipophilic cation facilitating rapid membrane transport[3].
Acute Toxicity	Category 4 (Oral/Dermal)	Harmful if swallowed or in contact with skin (H302 + H312) due to systemic absorption and cellular interference[3].
Irritation	Skin Irrit. 2, Eye Irrit. 2A	Causes serious eye (H319) and skin irritation (H315) upon localized tissue contact[2][4].
Thermal Decomposition	Toxic Fumes	Combustion yields hazardous phosphorus oxides and hydrogen halides (HBr/HI)[2].

Operational Handling Protocol

Standard laboratory safety is insufficient without understanding the physical behavior of the chemical. Triphenylpropylphosphonium salts are hygroscopic and can form combustible dust concentrations when dispersed in the air[3][5].

Step-by-Step Handling Methodology:

• Engineering Controls: Always conduct operations within a certified chemical fume hood. If the material is highly dry or aerosolization is a risk, utilize local exhaust ventilation to prevent the dispersion of combustible dust.

• PPE Selection: Don impervious nitrile gloves, a fastened lab coat, and tightly fitting safety goggles. Because the compound is a Category 4 acute dermal toxicant, preventing transdermal absorption of the lipophilic cation is a critical safety parameter.

• Atmospheric Control: Due to its hygroscopic nature, store and handle the reagent under an inert gas atmosphere (e.g., Argon or Nitrogen) in a cool, dark, and dry place. This maintains reagent integrity and prevents hazardous caking.

• Transfer Mechanics: Use anti-static spatulas for weighing to avoid generating static electrical charges that could ignite airborne dust concentrations[5].

Comprehensive Disposal Methodology

The disposal of Triphenylpropylphosphonium salts cannot follow standard aqueous or general organic waste streams. The6 evaluated this specific chemical (PMN P-17-0346) under the Toxic Substances Control Act (TSCA) Section 5(a)(3)(C). The EPA determined it is not likely to present an unreasonable risk only because the submitter guaranteed no releases to water and mandated disposal via RCRA-certified hazardous waste incineration [6][7].

Step-by-Step Disposal Protocol:

• Waste Segregation: Collect all unreacted Triphenylpropylphosphonium waste, including contaminated packaging and reaction byproducts, into a dedicated, clearly labeled, airtight hazardous waste container[2]. Do not mix with strong oxidizing agents, as this can trigger hazardous reactions[5].

• Solvent Dissolution (Recommended): To facilitate safe and consistent incineration, the solid waste may be dissolved or mixed with a combustible solvent prior to disposal[2]. This ensures a uniform burn rate during thermal destruction.

• Aqueous Prohibition: Under no circumstances should this chemical enter drains or the municipal water supply. The lipophilic cationic nature poses severe, irreversible risks to aquatic ecosystems[6].

• RCRA-Certified Incineration: Transfer the sealed waste containers to a licensed hazardous waste disposal facility. The facility must utilize a chemical incinerator equipped with an afterburner and a scrubber system [2].

  • Causality: The afterburner guarantees complete thermal decomposition of the highly stable triphenyl moieties, while the scrubber system is chemically required to neutralize the corrosive hydrogen bromide (or hydrogen iodide) and toxic phosphorus oxide gases generated during combustion[2].

Emergency Spill Response & Decontamination

In the event of a spill, wet cleanup methods must be avoided initially to prevent spreading the compound or inadvertently flushing it into laboratory drains.

Step-by-Step Spill Response:

• Evacuation & Isolation: Evacuate non-essential personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity to clear any aerosolized particles[3].

• Dry Containment: Do not use water. Carefully sweep up the spilled solid using a dust-pan and brush, actively avoiding the generation of dust. A HEPA-filtered vacuum may be used only if it is explicitly rated for combustible dusts[5].

• Transfer: Place the collected material into an airtight container and label it immediately for RCRA-certified incineration.

• Decontamination: Only after all solid material has been mechanically removed, wash the affected surface area thoroughly with soap and plenty of water to remove residual microscopic traces[3]. Collect the wash water as hazardous waste.

Process Flow Diagram

The following diagram illustrates the logical workflow for handling, spill response, and regulatory-compliant disposal of Triphenylpropylphosphonium salts.

Logical workflow for the safe handling, spill mitigation, and EPA-mandated disposal of TPP salts.

References

• Fisher Scientific. "SAFETY DATA SHEET: Triphenylpropylphosphonium bromide".
• Sigma-Aldrich. "SAFETY DATA SHEET: Triphenylpropylphosphonium bromide".
• TCI Chemicals. "SAFETY DATA SHEET: Triphenylpropylphosphonium Bromide".
• Benchchem. "Triphenyl(propyl)phosphonium iodide | 14350-50-6".
• U.S. Environmental Protection Agency (EPA). "Chemicals Determined Not Likely to Present an Unreasonable Risk Following Pre-Manufacture Notification Review".

Sources

• 1. Triphenyl(propyl)phosphonium iodide | 14350-50-6 | Benchchem [benchchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. fishersci.fi [fishersci.fi]
• 5. fishersci.com [fishersci.com]
• 6. epa.gov [epa.gov]
• 7. Chemicals Determined Not Likely to Present an Unreasonable Risk Following Pre-Manufacture Notification Review | Reviewing New Chemicals under the Toxic Substances Control Act (TSCA) | US EPA [19january2021snapshot.epa.gov]